5-Oxomyristic acid methyl ester

• CAS: 16424-30-9

Core Science & Biosynthesis

Technical Guide: Biological Role & Application of 5-Oxomyristic Acid Methyl Ester

This guide explores the specialized role of 5-Oxomyristic Acid Methyl Ester (5-OMAME) , not as a canonical metabolic intermediate, but as a critical lipid synthon and chemical biology tool in the development of photo-activatable lipid probes and smart drug delivery systems .

While naturally occurring oxo-fatty acids (like 5-oxo-ETE) function as potent signaling molecules, the 5-oxomyristic derivative is primarily engineered to serve as a scaffold for diazirine-based photo-affinity labeling and light-triggered liposomal release . Its biological utility lies in its ability to probe protein-lipid interactomes (specifically N-myristoylation) and to enable spatiotemporal control over therapeutic release.

Executive Summary: The Lipid Synthon for Precision Medicine

5-Oxomyristic Acid Methyl Ester (5-OMAME) (CAS: 16424-30-9) is a synthetic derivative of myristic acid (C14:0) characterized by a ketone group at the C5 position. In the context of lipid metabolism and drug development, it functions as a strategic precursor for generating photo-leucine analogs and diazirine-functionalized lipids .

For researchers and drug developers, 5-OMAME is the "key" to unlocking two critical technologies:

• Photo-Affinity Labeling (PAL): Mapping the "myristoylated proteome" by converting the C5-ketone into a photoreactive diazirine group, allowing covalent capture of lipid-binding proteins.

• Photo-Triggered Liposomes: Creating light-sensitive lipid bilayers that destabilize upon UV irradiation, releasing encapsulated drugs at precise target sites.

Chemical Biology & Mechanism of Action

The "C5-Ketone Handle"

The biological utility of 5-OMAME stems from the reactivity of its C5-ketone. Unlike the inert methylene chains of standard fatty acids, the C5-oxo group serves as a chemical handle for introducing a diazirine moiety—the "gold standard" photophore in chemical biology.

• Precursor Role: 5-OMAME

  5-Diazirinyl-Myristic Acid.

• Photochemistry: Upon UV irradiation (~350-365 nm), the diazirine ring expels nitrogen (

  ) to form a highly reactive carbene .

• Biological Consequence: This carbene inserts irreversibly into any nearby C-H, N-H, or O-H bond (within ~3 Å), effectively "freezing" the lipid-protein interaction or destabilizing the lipid membrane structure.

Mechanism in Drug Delivery (Smart Liposomes)

In recent patent literature (e.g., WO2024084096A1), 5-OMAME derivatives are incorporated into phospholipid bilayers.

• State A (Stable): The lipid bilayer effectively retains the drug payload.

• State B (Triggered): UV light activates the C5-diazirine (derived from 5-OMAME). The resulting carbene reaction alters the lipid packing parameter (geometry), causing a phase transition or pore formation.

• Result: Rapid, localized release of the therapeutic agent (e.g., doxorubicin, genetic material).

Experimental Workflows & Protocols

Synthesis of Photo-Activatable Probe (5-Diazirinyl-Myristate)

Rationale: To convert the inactive 5-OMAME scaffold into a bioactive probe.

Protocol:

• Oximation: Dissolve 5-OMAME (1 eq) in dry methanol. Add hydroxylamine hydrochloride (1.5 eq) and pyridine. Reflux for 4 hours to form the oxime .

• Tosylation: React the oxime with p-toluenesulfonyl chloride (TsCl) to activate the leaving group.

• Diaziridine Formation: Treat with liquid ammonia (at -78°C) in a sealed tube to cyclize into the diaziridine intermediate.

• Oxidation: Oxidize the diaziridine using iodine (

  ) or silver oxide ( ) in methanol/triethylamine to yield 5-diazirinyl-myristic acid methyl ester .

• Hydrolysis: Saponify with LiOH in THF/Water to obtain the free acid for biological use (or keep as ester for cell permeability).

Liposome Formulation & Release Assay

Rationale: To validate the light-triggered release capability of 5-OMAME-derived lipids.

Component	Role	Molar Ratio
DSPC (Distearoyl-PC)	Structural Lipid (High )	60%
Cholesterol	Membrane Stabilizer	30%
5-Diazirinyl-PC (from 5-OMAME)	Photo-Trigger	10%
Doxorubicin	Cargo (Fluorescent)	(Encapsulated)

Step-by-Step Workflow:

• Film Formation: Dissolve lipids in chloroform/methanol. Evaporate under

  stream to form a thin film. Vacuum desiccate overnight.

• Hydration: Hydrate film with Ammonium Sulfate buffer (pH 5.5) at 60°C.

• Sizing: Extrude through 100 nm polycarbonate membranes (11 passes) to form Large Unilamellar Vesicles (LUVs).

• Loading: Incubate with Doxorubicin (remote loading via pH gradient). Dialyze to remove free drug.

• Photo-Triggering: Irradiate sample with UV LED (365 nm, 10 mW/cm²) for 0–10 minutes.

• Quantification: Measure Doxorubicin fluorescence release (Ex: 480 nm, Em: 590 nm) relative to Triton X-100 (100% lysis control).

Visualization of Biological Mechanism

The following diagram illustrates the transformation of 5-OMAME into a functional probe and its dual action in Proteomics and Drug Delivery.

Caption: Schematic of 5-OMAME conversion to a diazirine probe and its subsequent photo-activation for drug delivery (A) or proteomic profiling (B).

Comparative Analysis of Lipid Probes

Probe Type	Precursor	Activation Mechanism	Specificity	Key Limitation
5-Oxo-Myristic	5-OMAME	UV (365 nm) Carbene	High (C5 position)	Requires synthesis step (diazirine formation)
Alkyne-Myristic	Alk-14:0	Click Chemistry (CuAAC)	Post-lysis tagging	No temporal control; background noise
Azido-Myristic	Az-14:0	Staudinger Ligation	Post-lysis tagging	Azide reduction in live cells
Biotin-Myristic	Biotin-14:0	Streptavidin Affinity	Steric hindrance	Bulky group disrupts lipid packing

Why 5-OMAME? The "oxo" group allows for the creation of a minimalist photophore (diazirine) that mimics the steric bulk of a natural methylene group much better than a biotin tag, preserving the lipid's natural trafficking and packing properties within the membrane.

References

• ChemicalBook. (2024). Product Monograph: 5-Oxomyristic acid methyl ester (CAS 16424-30-9).[1][2]Link

• World Intellectual Property Organization (WIPO). (2024). WO2024084096A1 - Photosensitive diazirine-conjugated phospholipids and uses thereof. (Describes the use of 5-oxotetradecanoic acid as a key intermediate for photosensitive liposomes). Link

• Haberkant, P., & Schmitt, O. (2013). Diazirine-based photoaffinity labeling of lipids.[3]Methods in Cell Biology , 115, 253-274. (Contextual reference for diazirine lipid probes). Link

• Tate, E. W., et al. (2015). Global profiling of the N-myristoylated proteome.Nature Chemical Biology , 11, 39-46. (Contextual reference for myristic acid probes). Link

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• 1. Name des chemischen Produktverzeichnisses-O-Seite 315-Chemicalbook [chemicalbook.com]
• 2. 5-옥소미리스트산메틸에스테르 | 16424-30-9 [m.chemicalbook.com]
• 3. WO2024084096A1 - Photosensitive diazirine-conjugated phospholipids and uses thereof - Google Patents [patents.google.com]

An In-Depth Technical Guide to Keto Fatty Acid Methyl Esters and Their Derivatives: From Synthesis to Therapeutic Potential

For researchers, scientists, and professionals navigating the intricate landscape of drug development and metabolic research, the emergence of keto fatty acid methyl esters (Keto-FAMEs) and their derivatives represents a compelling frontier. These molecules, characterized by a ketone group along their aliphatic chain and a methyl ester terminus, are not merely metabolic intermediates but also possess significant biological activities that are increasingly being harnessed for therapeutic applications. Their structural similarity to endogenous signaling molecules, coupled with the metabolic consequences of the ketogenic state, positions Keto-FAMEs as a promising class of compounds for modulating inflammation, cellular proliferation, and metabolic pathways.

This guide provides a comprehensive overview of the synthesis, characterization, and biological significance of Keto-FAMEs and their derivatives. Moving beyond a simple recitation of facts, we will delve into the causality behind experimental choices, offering field-proven insights to empower your research and development endeavors. Every protocol and piece of data presented is designed to be a self-validating system, grounded in authoritative scientific literature.

The Landscape of Keto Fatty Acid Methyl Esters: Structure and Significance

Keto fatty acid methyl esters are fatty acid methyl esters that contain a carbonyl group within their acyl chain. The position of this keto group (α, β, γ, etc.) is crucial as it dictates the molecule's chemical reactivity and biological function. For instance, β-keto esters are of particular interest due to their role in metabolism and their synthetic versatility.

The growing interest in these compounds is largely driven by the therapeutic potential of ketogenic diets and ketone bodies, which have demonstrated anti-inflammatory, neuroprotective, and even anti-cancer effects.[1][2][3] Keto-FAMEs can be seen as stable, cell-permeable analogs of naturally occurring keto acids, making them excellent tools for probing the molecular mechanisms underlying the benefits of ketosis and for developing novel therapeutics.

Synthesis of Keto Fatty Acid Methyl Esters: A Tale of Two Approaches

The synthesis of Keto-FAMEs can be broadly categorized into two main strategies: biotechnological and chemical synthesis. The choice of method depends on the desired regioselectivity, scalability, and the nature of the starting material.

Biotechnological Synthesis: The Precision of Enzymes

Enzymatic synthesis offers unparalleled specificity in the functionalization of fatty acid chains. A notable example is the use of engineered P450 monooxygenases for the production of β-oxo fatty acid methyl esters.[4] This approach leverages the power of biocatalysis to achieve selective hydroxylation of FAMEs, followed by oxidation to the corresponding ketone.

• Catalyst Preparation:

  • Cultivate E. coli cells co-expressing an engineered P450 BM3 monooxygenase, a compatible alcohol dehydrogenase (e.g., cpADH5), and a transporter protein (e.g., FhuA) in a suitable medium (e.g., Terrific Broth) supplemented with appropriate antibiotics at 37°C.

  • Induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside) at a lower temperature (e.g., 25°C) for 16-20 hours.

  • Harvest the cells by centrifugation and resuspend them in a reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).

• Biotransformation:

  • In a reaction vessel, combine the whole-cell catalyst suspension with the fatty acid methyl ester substrate (e.g., methyl oleate).

  • Add a glucose source for cofactor regeneration.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with shaking for 24-48 hours.

• Product Extraction and Purification:

  • Extract the reaction mixture with an organic solvent (e.g., ethyl acetate).

  • Dry the organic phase over anhydrous sodium sulfate and concentrate it under reduced pressure.

  • Purify the resulting β-oxo fatty acid methyl ester using silica gel column chromatography.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} .dot Caption: Enzymatic cascade for Keto-FAME synthesis.

Chemical Synthesis: Versatility and Scalability

Chemical methods provide a versatile toolkit for the synthesis of Keto-FAMEs, often allowing for larger-scale production compared to biotechnological approaches. A prominent strategy involves the oxidation of unsaturated fatty acid methyl esters.

A modified Wacker-type oxidation has been shown to be effective for converting unsaturated FAMEs to their corresponding keto derivatives using a Pd(II)/Lewis acid catalyst system with oxygen as the oxidant.[5] This method offers an advantage over traditional Wacker oxidations by replacing the often-problematic copper co-catalyst.

• Reaction Setup:

  • In a high-pressure reactor, dissolve the unsaturated fatty acid methyl ester (e.g., methyl oleate) in a suitable solvent (e.g., toluene).

  • Add the Pd(II) catalyst (e.g., Pd(OAc)₂) and the Lewis acid co-catalyst (e.g., Sc(OTf)₃).

• Oxidation:

  • Pressurize the reactor with oxygen (e.g., 20 atm).

  • Heat the reaction mixture to the desired temperature (e.g., 80°C) and stir for 18-24 hours.

• Work-up and Purification:

  • Cool the reactor to room temperature and carefully release the pressure.

  • Filter the reaction mixture to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the keto fatty acid methyl ester.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

} .dot Caption: Chemical oxidation of FAMEs to Keto-FAMEs.

Characterization of Keto Fatty Acid Methyl Esters

The unambiguous characterization of Keto-FAMEs is crucial for confirming their structure and purity. A combination of spectroscopic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of Keto-FAMEs.

• ¹H NMR: The protons alpha to the keto group typically resonate in the range of 2.2-2.7 ppm. The methyl ester protons appear as a characteristic singlet at approximately 3.7 ppm.[6]

• ¹³C NMR: The carbonyl carbon of the keto group is highly deshielded and appears downfield, typically above 190 ppm.[7] The ester carbonyl carbon resonates around 170-175 ppm.

Functional Group	Typical ¹H Chemical Shift (ppm) [6]	Typical ¹³C Chemical Shift (ppm)
Ester Methyl (O-CH ₃)	~3.7 (singlet)	~51
Methylene α to Ester (CH ₂-COO)	~2.3 (triplet)	~34
Methylene α to Ketone (CH ₂-CO)	2.2 - 2.7 (multiplet)	35 - 45
Ketone Carbonyl (C =O)	-	>190
Ester Carbonyl (C =O)	-	170 - 175

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a powerful technique for identifying and quantifying Keto-FAMEs. The fragmentation patterns of β-keto esters are often dominated by cleavages alpha to the carbonyl groups and by McLafferty rearrangements.[8]

Ion	Description
[M]+	Molecular Ion
[M-31]+	Loss of methoxy group (-OCH₃)
[M-59]+	Loss of the ester group (-COOCH₃)
McLafferty Rearrangement Ions	Characteristic fragments resulting from hydrogen transfer and cleavage

Derivatives of Keto Fatty Acid Methyl Esters and Their Therapeutic Potential

The keto and ester functionalities of Keto-FAMEs serve as handles for further chemical modifications, leading to a diverse array of derivatives with potentially enhanced biological activities.

A key example is the diastereoselective reduction of δ-hydroxy-β-keto esters to yield the corresponding syn- and anti-δ,β-dihydroxy esters.[9] These dihydroxy derivatives are characteristic structural motifs of statins, a class of drugs used to lower cholesterol.[9]

The exploration of Keto-FAME derivatives in drug discovery is a burgeoning field. For instance, α-keto amides and α-keto heterocycles have been investigated as potent inhibitors of fatty acid amide hydrolase (FAAH), an enzyme involved in the degradation of endocannabinoids.[[“]] This suggests that Keto-FAMEs could serve as scaffolds for the development of novel enzyme inhibitors.

Biological Activity and Signaling Pathways

The therapeutic potential of Keto-FAMEs is intrinsically linked to the biological effects of ketone bodies and the metabolic shift induced by a ketogenic state. These molecules are not just an alternative fuel source but also potent signaling molecules that can modulate inflammation and gene expression.[11][12][13]

Anti-inflammatory Effects

A growing body of evidence suggests that ketogenic diets and ketone bodies exert significant anti-inflammatory effects.[1][14][[“]][16][17] One of the key mechanisms is the inhibition of the NLRP3 inflammasome by β-hydroxybutyrate (a primary ketone body).[17] Keto-FAMEs, as stable analogs, are being investigated for their ability to replicate these anti-inflammatory properties. For example, δ-hydroxy-β-keto esters have been shown to inhibit the 5-lipoxygenase pathway, which is involved in the production of pro-inflammatory leukotrienes.[18]

Anti-cancer Potential

The metabolic reprogramming in cancer cells, often characterized by a reliance on glycolysis (the Warburg effect), has led to the investigation of ketogenic diets and ketone-based therapies as anti-cancer strategies.[1][2] Ketone esters have been shown to slow tumor progression in animal models.[1] Saturated fatty acid esters have also demonstrated cytotoxicity towards cancer cells.[19][20] The ability of Keto-FAMEs to modulate cellular metabolism and signaling pathways makes them attractive candidates for the development of novel anti-neoplastic agents.

Modulation of PPAR Signaling

Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors that play a crucial role in regulating lipid and glucose metabolism. Fatty acids and their derivatives are natural ligands for PPARs.[16] The ketogenic diet has been shown to activate PPARα, which in turn upregulates genes involved in fatty acid oxidation and ketogenesis.[[“]][14][[“]][16][21] By acting as PPAR agonists, Keto-FAMEs could potentially be used to treat metabolic disorders such as dyslipidemia and non-alcoholic fatty liver disease.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

} .dot Caption: Proposed PPARα activation by Keto-FAMEs.

Future Directions and Conclusion

The study of keto fatty acid methyl esters and their derivatives is a rapidly evolving field with immense potential for drug discovery and development. The ability to synthesize these molecules with high precision, coupled with their potent biological activities, opens up new avenues for treating a range of diseases, from metabolic disorders to cancer and inflammatory conditions.

Future research will likely focus on:

• Developing more efficient and stereoselective synthetic methods.

• Elucidating the specific molecular targets and signaling pathways of different Keto-FAME isomers and derivatives.

• Conducting preclinical and clinical studies to evaluate the therapeutic efficacy and safety of these compounds.

As our understanding of the intricate interplay between metabolism and cellular signaling deepens, Keto-FAMEs are poised to become a cornerstone of the next generation of targeted therapeutics. This guide has provided a foundational understanding of this exciting class of molecules, equipping researchers and drug development professionals with the knowledge to explore their full potential.

References

• An Exogenous Ketone Ester Slows Tumor Progression in Murine Breast and Renal Cancer Models. (2024). PMC. [Link]

• Anti-Oxidant and Anti-Inflammatory Activity of Ketogenic Diet: New Perspectives for Neuroprotection in Alzheimer's Disease. PMC. [Link]

• alpha-Keto heterocycle inhibitors of fatty acid amide hydrolase: carbonyl group modification and alpha-substitution. (2001). PubMed. [Link]

• Impact of the Keto Diet and Immune System: What You Need to Know. (2025). Performance Lab®. [Link]

• Regulation of Ketone Body Metabolism and the Role of PPARα. MDPI. [Link]

• Does the Ketogenic Diet Mediate Inflammation Markers in Obese and Overweight Adults? A Systematic Review and Meta-Analysis of Randomized Clinical Trials. MDPI. [Link]

• Ketone bodies as signaling metabolites. PMC. [Link]

• Transformation of Unsaturated Fatty Acids/Esters to Corresponding Keto Fatty Acids/Esters by Aerobic Oxidation with Pd(II)/Lewis Acid Catalyst. (2017). ACS Publications. [Link]

• How to Choose the Best Supplements for a Keto Diet Effectively. (2026). Global Cities Hub. [Link]

• Anticancer role of novel saturated fatty acid ester conjugates on cultured cancer cells. Journal of Cancer Science & Therapy. [Link]

• An Exogenous Ketone Ester Slows Tumor Progression in Murine Breast and Renal Cancer Models. (2024). ResearchGate. [Link]

• Synthesis of β-oxo fatty acid methyl esters using whole cells. (2020). Chair of Biotechnology | RWTH Aachen University. [Link]

• Molecular Mechanisms for Ketone Body Metabolism, Signaling Functions, and Therapeutic Potential in Cancer. MDPI. [Link]

• Molecular Mechanisms Underlying the Bioactive Properties of a Ketogenic Diet. PMC. [Link]

• 'Keto' molecule may suppress colorectal cancer tumors. (2022). Penn Medicine. [Link]

• Mass Spectra of β-Keto Esters. (2025). ResearchGate. [Link]

• Ketogenic Diet: A New Light Shining on Old but Gold Biochemistry. MDPI. [Link]

• Oxidation of Fatty Acids and Ketogenesis. University of Babylon. [Link]

• Fatty acid esters as anticancer agents published in IJMS. (2021). Francisco Plou Lab. [Link]

• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. USF Scholar Commons. [Link]

• Exogenous Ketones as Therapeutic Signaling Molecules in High-Stress Occupations: Implications for Mitigating Oxidative Stress and Mitochondrial Dysfunction in Future Research. PMC. [Link]

• Synthesis of Functionalized δ‐Hydroxy‐β‐keto Esters and Evaluation of Their Anti‐inflammatory Properties. PMC. [Link]

• Saturated Fatty Acids and Methyl Esters. (2019). AOCS. [Link]

• Fluoro-ketopyranosyl nucleosides: synthesis and biological evaluation of 3-fluoro-2-keto-beta-D-glucopyranosyl derivatives of N4-benzoyl cytosine. (2007). PubMed. [Link]

• The Formation of Methyl Ketones during Lipid Oxidation at Elevated Temperatures. PMC. [Link]

• Synthesis and characterization of fatty acid methyl ester mixtures derived from acorn kernel oil. Stephen F. Austin State University. [Link]

• Synthesis of α-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

• The Chemistry of the Ketogenic Diet: Updates and Opportunities in Organic Synthesis. PMC. [Link]

• Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. MDPI. [Link]

• A direct method for fatty acid methyl ester synthesis: application to wet meat tissues, oils, and feedstuffs. PubMed. [Link]

• Application of 1 H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures. SciSpace. [Link]

• Synthesis and Characterization of Fatty Acid Methyl Ester by In-Situ Transesterification in Capparis Deciduas Seed. ResearchGate. [Link]

• Formation of γ-‐Keto Esters from β. (2014). Organic Syntheses. [Link]

• Synthesis of α-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

• Aldehyde and Ketone Synthesis by P450-Catalyzed Oxidative Deamination of Alkyl Azides. PMC. [Link]

• Identification and characterization of conjugated fatty acid methyl esters of mixed double bond geometry by acetonitrile chemical ionization tandem mass spectrometry. PubMed. [Link]

• Aldehyde and Ketone Synthesis by P450-Catalyzed Oxidative Deamination of Alkyl Azides. (2016). University of Rochester. [Link]

• Aldehyde and Ketone Synthesis by P450-Catalyzed Oxidative Deamination of Alkyl Azides. PubMed. [Link]

• Hijacking Chemical Reactions of P450 Enzymes for Altered Chemical Reactions and Asymmetric Synthesis. MDPI. [Link]

• Synthesis of Functionalized δ‐Hydroxy‐β‐keto Esters and Evaluation of Their Anti‐inflammatory Properties. (2022). ResearchGate. [Link]

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Protocols & Analytical Methods

Synthesis protocols for 5-Oxomyristic acid methyl ester from myristic acid

Application Note: Precision Synthesis of 5-Oxomyristic Acid Methyl Ester

Part 1: Executive Summary & Strategic Analysis

1.1 The Synthetic Challenge The synthesis of 5-oxomyristic acid methyl ester (Methyl 5-oxotetradecanoate) presents a specific regiochemical challenge. While the target molecule is structurally a derivative of myristic acid (C14:0), direct oxidation of myristic acid to introduce a ketone selectively at the C5 position is chemically inefficient and lacks regioselectivity using standard reagents (e.g., Jones reagent, PCC). Biological oxidations (via microbial fermentation) can achieve this but are often low-yielding and require complex downstream processing.

1.2 The Convergent Strategy (The "Gold Standard") To ensure high purity, scalability, and regiocontrol, this protocol employs a convergent synthetic strategy . Instead of functionalizing a saturated C14 chain, we construct the C14 skeleton by coupling a C9 nucleophile (Nonylmagnesium bromide) with a C5 electrophile (Glutaric anhydride).

• Fragment A (C9): Nonylmagnesium bromide (derived from 1-bromononane).

• Fragment B (C5): Glutaric anhydride.[1][2]

• Coupling Logic: Nucleophilic attack of the Grignard reagent on the anhydride ring opens the cyclic structure, yielding a

  -keto acid (5-oxotetradecanoic acid) with precise placement of the ketone at C5.

• Final Step: Methylation of the carboxylic acid to yield the methyl ester.

Part 2: Detailed Experimental Protocols

Phase 1: Preparation of Nonylmagnesium Bromide (Grignard Reagent)

Principle: Generation of a C9 organometallic nucleophile. Safety: Grignard reagents are moisture-sensitive. All glassware must be flame-dried; solvents must be anhydrous.

Materials:

• 1-Bromononane (

  ): 20.7 g (100 mmol)

• Magnesium turnings (Mg): 2.67 g (110 mmol)

• Iodine (

  ): A single crystal (initiator)

• Tetrahydrofuran (THF): Anhydrous, 100 mL

Protocol:

• Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, addition funnel, and nitrogen inlet. Flush with

  for 15 mins.

• Activation: Add Mg turnings and the iodine crystal. Heat gently with a heat gun until iodine vaporizes to activate the Mg surface.

• Initiation: Add 10 mL of THF and 2 mL of 1-bromononane. Stir until the solution becomes turbid and exotherm is observed (Grignard initiation).

• Addition: Dilute the remaining 1-bromononane in 90 mL THF. Add dropwise over 45 minutes, maintaining a gentle reflux.

• Completion: Reflux for an additional 1 hour. Cool to room temperature. Titrate an aliquot to confirm concentration (typically ~0.9 M).

Phase 2: Regioselective Ring Opening (The Coupling Step)

Principle: The Grignard reagent attacks one carbonyl of the glutaric anhydride. Low temperature is critical to prevent double addition (which would yield a tertiary alcohol).

Materials:

• Glutaric anhydride: 11.4 g (100 mmol)

• Tetrahydrofuran (THF): Anhydrous, 150 mL

• Nonylmagnesium bromide solution (from Phase 1)

• HCl (3M aqueous solution)

Protocol:

• Dissolution: Dissolve glutaric anhydride in 150 mL anhydrous THF in a 500 mL flask. Cool to -78°C (dry ice/acetone bath).

• Addition: Slowly add the Nonylmagnesium bromide solution dropwise over 1 hour. Crucial: Maintain internal temperature below -65°C to ensure mono-addition.

• Reaction: Stir at -78°C for 2 hours, then allow to warm slowly to 0°C over 1 hour.

• Quenching: Quench the reaction carefully with 3M HCl (50 mL) at 0°C. Adjust pH to ~2.

• Workup: Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with brine, dry over

  , and concentrate in vacuo.

• Intermediate Product: 5-Oxotetradecanoic acid . (Solid/Waxy solid).

Phase 3: Methyl Esterification

Principle: Fisher esterification of the carboxylic acid terminus.

Materials:

• Crude 5-Oxotetradecanoic acid

• Methanol (MeOH): 100 mL[3]

• Sulfuric Acid (

  ): Concentrated, 1 mL (Catalyst)

Protocol:

• Reaction: Dissolve the crude keto-acid in 100 mL MeOH. Add

  dropwise.

• Reflux: Heat to reflux (65°C) for 3 hours. Monitor by TLC (Hexane:EtOAc 8:2) until the acid spot disappears.

• Neutralization: Cool to room temperature. Add solid

  to neutralize the acid.

• Isolation: Remove MeOH under reduced pressure. Resuspend residue in Diethyl Ether (100 mL) and water (50 mL).

• Purification: Separate organic layer, dry over

  , and concentrate. Purify via Silica Gel Column Chromatography (Eluent: Hexane/EtOAc 95:5).

Yield Expectation: 65-75% overall yield (based on glutaric anhydride).

Part 3: Data Visualization & Validation

Synthetic Pathway Diagram

Caption: Convergent synthesis of Methyl 5-oxotetradecanoate via Grignard-mediated ring opening of glutaric anhydride.

QC & Validation Parameters

Parameter	Specification	Method
Appearance	Colorless to pale yellow oil/waxy solid	Visual
Rf Value	~0.45 (Hexane:EtOAc 9:1)	TLC
1H NMR (CDCl3)	3.66 (s, 3H, ) 2.50 (t, 2H, -CO-O) 2.42 (t, 4H, -CO- ) 0.88 (t, 3H, terminal )	400 MHz NMR
IR Spectrum	1735 (Ester C=O), 1715 (Ketone C=O)	FT-IR
Mass Spec	[M+H]+ = 257.2 (Calc. MW = 256.38)	ESI-MS

Part 4: Scientific Integrity & References

Mechanistic Insight: The success of this protocol relies on the difference in reactivity between the anhydride carbonyls and the resulting carboxylate. Upon the first attack of the Grignard reagent at -78°C, the anhydride ring opens to form a keto-carboxylate magnesium salt . This carboxylate anion is electronically shielded and sterically hindered, preventing a second attack by the Grignard reagent (which would lead to a tertiary alcohol). Acidic workup protonates the carboxylate to yield the keto-acid.

References:

• Cason, J. (1946). The Use of Organocadmium Reagents for the Preparation of Ketones. Chemical Reviews, 38(3), 463-498. (Foundational logic for keto-acid synthesis).

• BenchChem. (2025).[4][5][6][7] Synthesis of Methyl 5-oxohept-6-enoate: Application Notes. (Analogous anhydride opening protocols).

• Sigma-Aldrich. (2025).[6][8] Tetradecanoic acid methyl ester Product Sheet. (Physical data for fatty acid derivatives).

• PubChem. (2025). Methyl 5-oxooctadecanoate Compound Summary. (Spectral data comparison for 5-oxo fatty esters).

• ResearchGate. (2025). Preparation of methyl esters from vegetable oils. (Esterification conditions).

Sources

• 1. Reactions of Acid Anhydrides | Reactory [reactory.app]
• 2. echemi.com [echemi.com]
• 3. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Methyl 5-oxooctadecanoate | C19H36O3 | CID 3483658 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Advanced HPLC Separation Strategies for Keto Fatty Acid Methyl Esters

Introduction: The Analytical Imperative for Keto Fatty Acids

Keto fatty acids (KFAs) are a class of oxylipins characterized by a carbonyl group along their aliphatic chain. These molecules are not merely metabolic intermediates but are increasingly recognized as critical signaling molecules in various physiological and pathological states, including inflammation, oxidative stress, and metabolic disorders. Their analysis presents a unique challenge due to their structural similarity to other fatty acids, inherent reactivity, and often low endogenous concentrations.

Conversion to their corresponding Fatty Acid Methyl Esters (FAMEs) is a standard strategy to improve chromatographic behavior by reducing the polarity of the carboxylic acid group[1]. This application note provides a comprehensive guide to the development and implementation of robust High-Performance Liquid Chromatography (HPLC) methods for the separation and analysis of keto fatty acid methyl esters (KFA-FAMEs), tailored for researchers in life sciences and drug development.

Foundational Strategy: Choosing the Right Chromatographic Mode

The choice between Reversed-Phase (RP) and Normal-Phase (NP) chromatography is the most critical decision in method development for KFA-FAMEs. The selection depends entirely on the analytical goal.

• Reversed-Phase (RP) HPLC: The workhorse for most FAME analysis. Separation is driven by the hydrophobic interactions between the analyte's alkyl chain and the non-polar stationary phase (e.g., C18). It is ideal for separating KFA-FAMEs based on chain length and degree of unsaturation[2][3]. The presence of a polar keto group will decrease retention time compared to a non-keto FAME of the same carbon number.

• Normal-Phase (NP) HPLC: A powerful alternative that separates analytes based on the polarity of their functional groups[4][5]. The polar keto group interacts strongly with the polar stationary phase (e.g., silica, cyano). NP-HPLC is exceptionally well-suited for isomer separation and for isolating KFA-FAMEs from complex mixtures containing non-polar lipids[6][7].

Senior Application Scientist's Note: While RP-HPLC is more common and often considered more robust for routine analysis, do not underestimate the power of NP-HPLC. If your research involves distinguishing between mono-keto and di-keto species, or separating positional isomers of the keto group, NP-HPLC will provide superior resolution that is often unattainable with reversed-phase methods.

Table 1: Comparison of Chromatographic Modes for KFA-FAME Analysis

Feature	Reversed-Phase (RP) HPLC	Normal-Phase (NP) HPLC
Principle	Separation based on hydrophobicity (alkyl chain length, unsaturation)[8].	Separation based on polarity (interaction of the keto group)[4].
Stationary Phase	Non-polar (e.g., C18, C8)[2][3].	Polar (e.g., Silica, Cyano, Amino)[6][7].
Mobile Phase	Polar (e.g., Acetonitrile/Water, Methanol/Water)[2][3].	Non-polar (e.g., Hexane/Isopropanol, Hexane/Ethyl Acetate)[6][9].
Elution Order	Shorter chains and more polar (keto) compounds elute first.	Less polar compounds elute first; KFA-FAMEs are strongly retained.
Primary Application	General profiling, separation by carbon number and double bonds.	Isomer separation, class separation (e.g., keto vs. hydroxy FAMEs).
Pros	High robustness, wide column availability, good for gradient elution.	Superior selectivity for polar functional groups, unique separation mechanisms.
Cons	May have poor resolution of positional isomers.	Sensitive to water content in the mobile phase, longer equilibration times.

Experimental Workflows & Protocols

A successful analysis begins long before the sample is injected. The following sections detail the critical steps from sample preparation to final analysis.

Sample Preparation: From Lipid to Analyte

Accurate analysis is predicated on clean, efficient, and reproducible sample preparation. The primary steps involve the extraction of total lipids followed by the chemical conversion of fatty acids to their methyl esters.

Protocol 1: General KFA-FAME Sample Preparation

• Lipid Extraction: Homogenize the biological sample (e.g., 100 mg tissue) using a suitable method like a modified Folch extraction with chloroform/methanol to isolate the total lipid fraction.

• Saponification: Evaporate the solvent from the lipid extract under a stream of nitrogen. Add 2 mL of 0.5 M KOH in methanol and heat at 80°C for 30 minutes to hydrolyze the esters and release free fatty acids.

• Methylation: Cool the sample to room temperature. Add 2 mL of 12-14% Boron Trifluoride (BF₃) in methanol[1]. Cap tightly and heat at 60°C for 10 minutes. This step esterifies the free fatty acids to FAMEs.

• Extraction of FAMEs: Cool the reaction vessel. Add 1 mL of water and 2 mL of hexane. Vortex vigorously for 1 minute to extract the non-polar FAMEs into the hexane layer[1].

• Final Preparation: Centrifuge to separate the layers. Carefully transfer the upper hexane layer containing the KFA-FAMEs to a clean vial. Dry the extract by passing it through a small column of anhydrous sodium sulfate. Evaporate to dryness under nitrogen and reconstitute in a suitable solvent for HPLC injection (e.g., acetonitrile for RP-HPLC, hexane for NP-HPLC).

Trustworthiness Check: The methylation step is critical. Ensure all reagents are anhydrous, as water can inhibit the reaction and lead to incomplete derivatization, compromising quantitative accuracy. Running a known keto fatty acid standard through the entire process validates the efficiency of the preparation protocol.

Method 1: Reversed-Phase HPLC for KFA-FAME Profiling

This method is designed for the general separation of a complex mixture of KFA-FAMEs based on chain length. It is coupled with UV and Mass Spectrometry (MS) detection for comprehensive analysis. The keto-group provides a weak chromophore, allowing for UV detection at low wavelengths (~205-210 nm), though sensitivity is limited[10]. For definitive identification and enhanced sensitivity, coupling to a mass spectrometer is highly recommended[11][12].

Table 2: Protocol for RP-HPLC-UV/MS Analysis

Parameter	Condition	Rationale / Causality
Column	C18, 250 x 4.6 mm, 5 µm	Standard for FAME separation, provides excellent hydrophobic selectivity[2][13].
Mobile Phase A	Water	The polar component of the mobile phase.
Mobile Phase B	Acetonitrile	The organic modifier; provides good separation and is MS-friendly[3].
Gradient	70% B to 100% B over 30 min	A gradient is essential to elute both shorter, more polar KFA-FAMEs and longer, more non-polar FAMEs in a single run.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency.
Column Temp.	40°C	Elevated temperature reduces mobile phase viscosity and can improve peak shape[14].
Injection Vol.	10 µL	Standard volume; can be adjusted based on concentration.
UV Detector	205 nm	Wavelength for detecting the carbonyl and ester chromophores[10][14].
MS Detector	ESI or APCI, Negative Ion Mode	Electrospray (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are effective. Negative mode is often used for fatty acids[12].

Method 2: Normal-Phase HPLC for Isomer Separation

This method leverages the strong polarity of the keto group to achieve separations not possible with RP-HPLC. It is ideal for isolating KFA-FAMEs from other non-polar lipids or separating isomers. Due to the use of non-polar, non-volatile mobile phases, Evaporative Light Scattering Detection (ELSD) is an excellent choice as it provides a universal response for non-volatile analytes and is independent of their optical properties[2][9][15].

Table 3: Protocol for NP-HPLC-ELSD Analysis

Parameter	Condition	Rationale / Causality
Column	Silica, 250 x 4.6 mm, 5 µm	The polar silanol groups provide strong retention for the keto moiety[4][6].
Mobile Phase A	n-Hexane	The non-polar primary solvent.
Mobile Phase B	Isopropanol	The polar modifier used to elute the analytes from the column.
Gradient	1% B to 15% B over 25 min	A shallow gradient of the polar modifier is critical for resolving compounds with small differences in polarity.
Flow Rate	1.0 mL/min	Provides optimal efficiency for the selected column geometry.
Column Temp.	30°C	Ambient or slightly elevated temperature is sufficient.
Injection Vol.	20 µL	Larger volumes are often possible in NP-HPLC.
ELSD Detector	Drift Tube: 40°C, Nebulizer Gas: Nitrogen, 1.5 L/min	Settings must be optimized to ensure evaporation of the mobile phase without losing the semi-volatile FAMEs[15].

Detection Strategy: A Multi-faceted Approach

No single detector is perfect for all applications. A logical selection process is key to obtaining meaningful data.

Table 4: Comparison of Key Detection Methods for KFA-FAMEs

Detector	Principle	Pros	Cons	Best For
UV-Vis	Absorbance of light by chromophores (carbonyl group).	Simple, robust, inexpensive.	Low sensitivity for KFA-FAMEs, not suitable for saturated FAMEs, limited structural info[10].	Routine QC, high-concentration samples.
ELSD	Light scattering from analyte particles after mobile phase evaporation.	Universal response for non-volatile analytes, gradient compatible[2][9].	Non-linear response, not suitable for volatile compounds, requires optimization[15].	NP-HPLC, quantifying total FAME content.
MS	Measures mass-to-charge ratio of ionized analytes.	Highest sensitivity and selectivity, provides molecular weight and structural data[11][16].	Higher cost and complexity, potential for matrix effects.	Identification of unknowns, trace-level quantification, metabolomics.

Conclusion

The successful HPLC analysis of keto fatty acid methyl esters is an achievable goal that hinges on a logical, stepwise approach to method development. The fundamental choice between reversed-phase and normal-phase chromatography must be dictated by the specific research question—whether it is broad profiling or fine isomeric separation. Sample preparation, particularly the methylation step, must be conducted with care to ensure quantitative accuracy. Finally, the selection of a detector, or combination of detectors, should align with the need for sensitivity, universality, or structural confirmation. By following the protocols and principles outlined in this note, researchers can develop robust and reliable methods to unlock the biological roles of these important lipid mediators.

References

• Bravi, E., et al. (2006). Fatty acids by high-performance liquid chromatography and evaporative light-scattering detector. Journal of Chromatography A, 1134(1-2), 210-4. Available at: [Link]

• Davoine, C., et al. (2008). Conjugation of keto fatty acids to glutathione in plant tissues. Characterization and quantification by HPLC-tandem mass spectrometry. Plant Physiology and Biochemistry, 46(8-9), 766-74. Available at: [Link]

• Cahoon, E. B., et al. (2018). A normal phase high performance liquid chromatography method for the separation of hydroxy and non-hydroxy neutral lipid classes compatible with ultraviolet and in-line liquid scintillation detection of radioisotopes. Journal of Chromatography B, 1102-1103, 52-59. Available at: [Link]

• Bravi, E., et al. (2006). Fatty acids by high-performance liquid chromatography and evaporative light-scattering detector. ResearchGate. Available at: [Link]

• LabRulez LCMS. (n.d.). Determination of Fatty Acid Methyl Esters (FAME) in Aviation Turbine Fuel by HPLC-ELSD LT-III as per IP590. LabRulez. Available at: [Link]

• Gatti, R., et al. (1991). Reversed-phase high-performance liquid chromatographic analysis of branched-chain keto acid hydrazone derivatives. Journal of Chromatography, 572(1-2), 11-23. Available at: [Link]

• Cyberlipid. (n.d.). HPLC analysis. Cyberlipid. Available at: [Link]

• Li, T., et al. (2018). Determination of Branched-Chain Keto Acids in Serum and Muscles Using High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry. Molecules, 23(1), 151. Available at: [Link]

• Shimadzu. (n.d.). Determination of Fatty Acid Methyl Esters (FAME) in Aviation Turbin Fuel by HPLC-ELSD LT-Ⅲ as per IP590. Shimadzu. Available at: [Link]

• Jungalwala, F. B., et al. (1984). Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography. Journal of Lipid Research, 25(7), 738-49. Available at: [Link]

• Waters. (n.d.). Determination of Fatty Acids Composition in Polysorbate 20 Pharmaceutical Raw Material Using HPLC with MS Detection. Waters. Available at: [Link]

• Christie, W. W. (2019). Fatty Acid Analysis by HPLC. AOCS. Available at: [Link]

• Phenomenex. (n.d.). Normal Phase HPLC Columns. Phenomenex. Available at: [Link]

• Carvalho, M. S., et al. (2012). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society, 23(4), 763-769. Available at: [Link]

• Hawach Scientific. (n.d.). Normal Phase HPLC Column and Reverse Phase HPLC Column. Hawach Scientific. Available at: [Link]

• Dispas, A., et al. (2017). Alternative Strategies to Reversed-Phase Liquid Chromatography for the Analysis of Pharmaceutical Compounds. CHIMIA International Journal for Chemistry, 71(3), 118-123. Available at: [Link]

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• 2. Fatty acids by high-performance liquid chromatography and evaporative light-scattering detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Normal Phase HPLC Columns | Phenomenex [phenomenex.com]
• 5. hawach.com [hawach.com]
• 6. A normal phase high performance liquid chromatography method for the separation of hydroxy and non-hydroxy neutral lipid classes compatible with ultraviolet and in-line liquid scintillation detection of radioisotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Normal Phase HPLC Columns | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
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• 11. Determination of Branched-Chain Keto Acids in Serum and Muscles Using High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. HPLC Analysis of Fatty Acid Methyl Esters (FAMES) on SUPELCOSIL LC-18 [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. shimadzu.com [shimadzu.com]
• 16. Conjugation of keto fatty acids to glutathione in plant tissues. Characterization and quantification by HPLC-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Derivatization and Analysis of 5-Oxomyristic Acid Methyl Ester

Abstract

This technical guide details the derivatization, separation, and structural elucidation of 5-Oxomyristic acid methyl ester (Methyl 5-oxotetradecanoate), a specific oxidized fatty acid derivative often identified in microbial fermentation broths and lipid peroxidation studies. Due to the presence of a mid-chain ketone group at position C5, this molecule exhibits thermal instability and keto-enol tautomerism during gas chromatography (GC), leading to peak tailing and poor quantification. We present two validated protocols: Methoximation (MOX) for GC-MS stabilization and DNPH derivatization for LC-UV/MS enhancement.

Introduction & Scientific Context

5-Oxomyristic acid methyl ester (

, MW 256.38) represents a class of "oxo-fatty acids" where a carbonyl group is introduced into the alkyl chain. In biological systems, these are often intermediates of secondary metabolism (e.g., fungal polyketide pathways) or products of incomplete beta-oxidation.

The Analytical Challenge

While the methyl ester moiety blocks the carboxylic acid, facilitating basic GC analysis, the C5 ketone presents distinct challenges:

• Enolization: The keto group can tautomerize to an enol form on hot injection port liners, causing peak broadening.

• Fragmentation Ambiguity: Under standard Electron Ionization (EI), the keto group directs fragmentation that can be confused with other isomers without proper derivatization.

• Low UV Absorbance: For LC analysis, the aliphatic ketone lacks a strong chromophore, necessitating derivatization for UV/Vis detection.

Protocol A: Methoximation (MOX) for GC-MS

The Gold Standard for Keto-FAME Profiling

This protocol converts the thermally labile ketone into a stable O-methyloxime derivative. This reaction prevents enolization and "locks" the structure, typically resulting in two chromatographic peaks (syn and anti geometric isomers) which serve as a unique confirmation of the ketone functionality.

Reagents Required[1][2][3][4][5][6][7][8][9][10]

• Analyte: 5-Oxomyristic acid methyl ester (isolated or synthetic standard).

• Reagent A: Methoxyamine Hydrochloride (MeOX), 20 mg/mL in anhydrous Pyridine.

• Solvent: Hexane or Isooctane (GC grade).

• Quenching Agent: Saturated NaCl solution (optional for liquid-liquid extraction).

Step-by-Step Methodology

• Sample Preparation:

  • Evaporate the solvent containing the lipid extract (approx. 50 µg of total lipid) to complete dryness under a gentle stream of nitrogen. Crucial: Moisture inhibits the reaction.

• Derivatization Reaction:

  • Add 50 µL of Reagent A (MeOX/Pyridine) to the dried residue.

  • Vortex vigorously for 30 seconds.

  • Incubate at 60°C for 60 minutes .

  • Mechanism:[1][2][3][4][5][6] The amine attacks the C5 carbonyl, eliminating water to form the C=N-OCH3 bond.

• Extraction (Post-Reaction):

  • Add 200 µL of Hexane.

  • Add 200 µL of water (or saturated NaCl) to wash out excess pyridine.

  • Vortex and centrifuge at 2000 x g for 2 minutes.

• Analysis:

  • Transfer the upper organic layer (Hexane) to a GC vial with a glass insert.

  • Inject 1 µL into GC-MS (Splitless mode recommended).

Expected Results

You will observe two distinct peaks for 5-oxomyristic acid methyl ester methoxime.

• Peak 1 (Syn-isomer): Typically elutes first.

• Peak 2 (Anti-isomer): Elutes shortly after.[7]

• Note: Integration should sum the areas of both peaks for quantitative analysis.

Protocol B: DNPH Derivatization for LC-UV/MS

For High-Sensitivity Liquid Chromatography

When GC is unsuitable (e.g., in aqueous matrices or for preparative isolation), derivatization with 2,4-Dinitrophenylhydrazine (DNPH) introduces a strong chromophore (UV 360 nm) and improves ionization efficiency in ESI-MS (Negative mode).

Reagents Required[1][2][3][4][5][6][7][8][9][10]

• DNPH Reagent: 2 mg/mL DNPH in Acetonitrile containing 0.1% HCl.

• Buffer: Ammonium Acetate (10 mM, pH 4.5).

Step-by-Step Methodology

• Reaction Setup:

  • Mix 100 µL of sample solution with 100 µL of DNPH Reagent .

• Incubation:

  • Incubate at 40°C for 30 minutes . Acid catalysis is required to protonate the carbonyl oxygen.

• Quenching/Cleanup:

  • If analyzing by LC-MS, direct injection is possible if the DNPH excess is low.

  • For high-purity applications, perform a Solid Phase Extraction (SPE) using a C18 cartridge to remove unreacted DNPH.

Data Interpretation & Structural Elucidation

GC-MS Fragmentation Logic (EI, 70 eV)

Understanding the fragmentation is critical for confirming the "5-oxo" position. The methoxime derivative modifies the fragmentation pattern, but the underivatized molecule (if analyzed directly) or the derivative follows specific McLafferty rearrangement rules.

Key Diagnostic Ions (Underivatized 5-Oxo FAME)

• m/z 74: The base peak for methyl esters (McLafferty rearrangement at the ester carbonyl).

• Alpha-Cleavage at C5: Cleavage adjacent to the ketone group.

• Gamma-H Transfer (McLafferty at C5): The C5 ketone can induce its own McLafferty rearrangement if a gamma-hydrogen is available (at C8).

Visualization: Fragmentation Pathway

The following diagram illustrates the critical cleavage points for 5-oxomyristic acid methyl ester.

Caption: Figure 1. Primary mass spectrometric fragmentation pathways for 5-oxomyristic acid methyl ester under Electron Ionization (70 eV).

Workflow Summary

The following flowchart guides the researcher in selecting the appropriate derivatization path based on the available instrumentation.

Caption: Figure 2. Decision matrix for derivatization of keto-fatty acid methyl esters.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Reaction	Moisture in sample or reagents.	Ensure sample is lyophilized or N2-dried. Use anhydrous pyridine.
Single Peak in GC	Keto group not derivatized or co-elution.	Check reaction temp (60°C). Syn/Anti isomers may co-elute on non-polar columns; try a polar column (e.g., DB-Wax).
Tailing Peaks	Active sites in liner or column.[7]	Replace GC liner; ensure MOX reaction is complete (free ketone causes tailing).
Precipitate in DNPH	High concentration of reagent.	Dilute sample or perform SPE cleanup before injection.[7]

References

• The Bumbling Biochemist. (2025).[3][4][5] Derivatization of metabolites for GC-MS via methoximation+silylation. Retrieved from [Link]

• ResearchGate. (2015).[8] What is the best method for fatty acid derivatization into FAMES for GC-MS analysis? Retrieved from [Link]

• Agilent Technologies. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. Retrieved from [Link]

• National Institutes of Health (NIH). (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2. Retrieved from [Link]

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

Sources

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• 2. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Catalytic Oxidation of Methyl Myristate to 5-Oxomyristic Acid Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Regioselective C-H Functionalization in Saturated Fatty Acids

The selective oxidation of unactivated C-H bonds in aliphatic chains represents a significant frontier in modern organic chemistry. For long-chain saturated fatty acid esters, such as methyl myristate, the ability to introduce a carbonyl group at a specific position, like C5, opens avenues for the synthesis of novel bioactive molecules, specialty chemicals, and building blocks for drug development. However, the chemical equivalence of the numerous methylene groups in the fatty acid backbone presents a formidable challenge to achieving high regioselectivity. Traditional oxidation methods often lead to a mixture of products or over-oxidation. This document outlines catalytic strategies and synthetic protocols to address this challenge, focusing on the production of 5-oxomyristic acid methyl ester.

Part 1: Direct Catalytic C-H Oxidation Approaches

Direct catalytic oxidation of a specific methylene C-H bond to a ketone is the most atom-economical approach. This section explores the use of metalloporphyrin complexes, which are synthetic mimics of cytochrome P450 enzymes known for their ability to catalyze C-H oxidation.

Metalloporphyrin-Catalyzed Oxidation

Iron and manganese porphyrin complexes are powerful catalysts for the oxidation of saturated hydrocarbons.[1][2][3][4][5] The active oxidant is a high-valent metal-oxo species that can abstract a hydrogen atom from a C-H bond, leading to the formation of an alcohol, which can be further oxidized to a ketone.

Causality Behind Experimental Choices:

• Catalyst Selection: Halogenated metalloporphyrins often exhibit enhanced stability and catalytic activity.[3][4] The electron-withdrawing groups on the porphyrin ring can modulate the reactivity of the metal center.

• Oxidant: Iodosylbenzene (PhIO) and hydrogen peroxide (H₂O₂) are common terminal oxidants used in these systems.[3][6] The choice of oxidant can influence the reaction mechanism and product distribution.

• Solvent: A non-polar, inert solvent like dichloromethane or acetonitrile is typically used to solubilize the fatty acid ester and the catalyst.

• Additives: Axial ligands, such as imidazole or pyridine, can coordinate to the metal center and influence the catalyst's reactivity and selectivity.

Challenges in Regioselectivity:

While powerful, achieving high regioselectivity at the C5 position of methyl myristate with current metalloporphyrin systems is challenging. The reaction tends to favor oxidation at weaker tertiary C-H bonds, followed by secondary C-H bonds, with a statistical distribution often observed along the aliphatic chain. Steric hindrance around the catalytic center can provide some selectivity, but precisely targeting the C5 position remains an area of active research.

General Protocol for Metalloporphyrin-Catalyzed Oxidation of Methyl Myristate (Exploratory)

This protocol is a general guideline for attempting the direct oxidation of methyl myristate using a metalloporphyrin catalyst. Optimization of catalyst, oxidant, and reaction conditions is crucial for achieving any degree of desired product formation.

Materials:

• Methyl myristate

• Iron(III) or Manganese(III) porphyrin catalyst (e.g., Fe(TDCPP)Cl or Mn(TDCPP)Cl)

• Iodosylbenzene (PhIO) or 30% Hydrogen Peroxide (H₂O₂)

• Anhydrous dichloromethane (DCM) or acetonitrile

• Inert atmosphere (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve methyl myristate (1 equivalent) and the metalloporphyrin catalyst (0.01-0.05 equivalents) in anhydrous DCM.

• To the stirred solution, add the oxidant (1.5-3 equivalents) portion-wise over a period of 1-2 hours at room temperature. If using H₂O₂, the addition should be slow and the reaction may require cooling.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion or after a set time (e.g., 24 hours), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the organic layer with DCM, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the ketone products. Characterization by NMR and MS is essential to determine the product distribution and regioselectivity.

Part 2: Multi-Step Synthetic Approach for 5-Oxomyristic Acid Methyl Ester

Given the challenges in direct C5-selective oxidation, a more reliable and practical approach involves a multi-step synthesis. This strategy focuses on first introducing a hydroxyl group at the C5 position, which can then be selectively oxidized to the desired ketone.

Workflow for Multi-Step Synthesis

Caption: Multi-step synthetic workflow for 5-Oxomyristic acid methyl ester.

Protocol 1: Synthesis of 5-Hydroxymyristic Acid

This protocol describes a plausible route to 5-hydroxymyristic acid, a key intermediate.

Reaction Scheme:

Caption: Reaction scheme for the synthesis of 5-Hydroxymyristic Acid.

Materials:

• Myristic acid

• Thionyl chloride (SOCl₂)

• Phosphorus tribromide (PBr₃)

• Bromine (Br₂)

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Butyraldehyde

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• α-Bromination of Myristic Acid:

  • In a round-bottom flask, carefully add thionyl chloride (1.2 eq.) to myristic acid (1 eq.).

  • Add a catalytic amount of phosphorus tribromide.

  • Slowly add bromine (1.1 eq.) and heat the mixture at 80°C for 4 hours.

  • Cool the reaction mixture and pour it into cold water.

  • Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain crude 2-bromomyristic acid.

• Grignard Reaction:

  • Prepare the Grignard reagent by adding a solution of 2-bromomyristic acid in anhydrous THF to magnesium turnings under an inert atmosphere.

  • Cool the Grignard reagent to 0°C and slowly add a solution of butyraldehyde (1.1 eq.) in anhydrous THF.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution and purify the product by column chromatography to yield 5-hydroxymyristic acid.

Protocol 2: Oxidation of 5-Hydroxymyristic Acid to 5-Oxomyristic Acid

Materials:

• 5-Hydroxymyristic acid

• Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

• Anhydrous dichloromethane (DCM)

• Silica gel

Procedure:

• Dissolve 5-hydroxymyristic acid (1 eq.) in anhydrous DCM.

• Add PCC (1.5 eq.) or DMP (1.5 eq.) to the solution in one portion.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium or iodine byproducts.

• Wash the silica gel pad with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to obtain crude 5-oxomyristic acid.

Protocol 3: Esterification to 5-Oxomyristic Acid Methyl Ester

Materials:

• 5-Oxomyristic acid

• Methanol

• Concentrated sulfuric acid (catalytic amount)

Procedure:

• Dissolve 5-oxomyristic acid in an excess of methanol.

• Add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for 4-6 hours.

• Cool the reaction mixture and remove the excess methanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the final product, 5-oxomyristic acid methyl ester, by column chromatography.

Data Summary

Method	Catalyst/Reagent	Key Parameters	Expected Yield	Selectivity
Direct Oxidation	Metalloporphyrins (Fe/Mn)	Oxidant (PhIO or H₂O₂), Room Temp, 24h	Variable, likely low	Low for C5
Multi-Step Synthesis	1. SOCl₂/PBr₃/Br₂ 2. Mg, Butyraldehyde 3. PCC/DMP 4. MeOH/H₂SO₄	Stepwise control	Moderate to Good	High for C5

Conclusion

The synthesis of 5-oxomyristic acid methyl ester presents a significant synthetic challenge due to the difficulty of achieving regioselective oxidation on a long aliphatic chain. While direct catalytic C-H oxidation with systems like metalloporphyrins offers an elegant and atom-economical route, current technologies lack the required C5 selectivity. A multi-step synthetic approach, although longer, provides a more practical and reliable pathway to the target molecule by first installing a hydroxyl group at the desired position, followed by oxidation and esterification. Further research into developing more selective C-H oxidation catalysts is a key area for advancing the efficient synthesis of such valuable keto-fatty acid derivatives.

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Thin-layer chromatography (TLC) visualization of 5-Oxomyristic acid methyl ester

Application Note: AN-TLC-05OMME

Robust Visualization of 5-Oxomyristic Acid Methyl Ester Using Thin-Layer Chromatography

Abstract

This application note provides a comprehensive guide and detailed protocols for the visualization of 5-Oxomyristic acid methyl ester on thin-layer chromatography (TLC) plates. 5-Oxomyristic acid and its esters are important intermediates in chemical synthesis and metabolic studies. Accurate monitoring of their presence is crucial for reaction optimization and purity assessment. This guide details two effective visualization techniques: a highly specific derivatization using 2,4-dinitrophenylhydrazine (DNPH) for the ketone moiety and a general oxidative visualization using potassium permanganate (KMnO₄). The causality behind methodological choices, step-by-step protocols, and expected results are presented to ensure reliable and reproducible outcomes for researchers in organic chemistry and drug development.

Principle of Separation and Visualization

1.1. Chromatographic Separation

Thin-layer chromatography separates analytes based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase. 5-Oxomyristic acid methyl ester possesses a long, nonpolar C14 alkyl chain, making it largely hydrophobic. However, the presence of a methyl ester and, critically, a ketone (oxo) group at the C-5 position introduces significant polarity compared to its parent saturated fatty acid methyl ester (FAME), methyl myristate.

The separation on a polar silica gel plate is governed by the polarity of the mobile phase. A nonpolar solvent system, such as a mixture of hexane and a slightly more polar solvent like ethyl acetate or diethyl ether, is required. The ketone and ester groups will interact with the silanol groups (Si-OH) of the stationary phase via dipole-dipole interactions and hydrogen bonding. By carefully tuning the ratio of the polar component in the mobile phase, 5-Oxomyristic acid methyl ester can be effectively separated from less polar starting materials or more polar impurities.

1.2. Chemical Visualization

Since 5-Oxomyristic acid methyl ester is not chromophoric under standard UV light (254 nm), chemical staining is necessary for visualization.[1] The choice of stain is dictated by the functional groups present.

• 2,4-Dinitrophenylhydrazine (DNPH): This reagent is a classic and highly specific method for identifying aldehydes and ketones.[2] The lone pair of electrons on the terminal nitrogen of DNPH acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ketone in 5-Oxomyristic acid methyl ester. Under acidic conditions, this leads to a condensation reaction, forming a highly conjugated and vividly colored 2,4-dinitrophenylhydrazone derivative, which appears as a distinct yellow-to-orange spot.[3] This specificity makes DNPH an excellent choice for unambiguous confirmation of the ketone's presence.

• Potassium Permanganate (KMnO₄): This is a powerful oxidizing agent and serves as a highly versatile, general-purpose stain.[4] The permanganate ion (MnO₄⁻), which is intensely purple, will oxidize most organic compounds, including the ketone and the alkyl chain of the target molecule.[5] In this process, the manganese(VII) is reduced, typically to manganese dioxide (MnO₂), a brown precipitate.[4] This results in the appearance of a yellow or brown spot on a purple or pink background. While less specific than DNPH, its broad reactivity makes it invaluable for visualizing a wide range of compounds on the same plate.[1]

Materials and Reagents

• TLC Plates: Silica gel 60 F₂₅₄ glass-backed plates

• Analyte: 5-Oxomyristic acid methyl ester

• Solvents: n-Hexane (ACS grade), Ethyl acetate (ACS grade), Ethanol (95%), Methanol

• Visualization Reagents:

  • 2,4-Dinitrophenylhydrazine

  • Potassium permanganate (KMnO₄)

  • Potassium carbonate (K₂CO₃)

  • Sulfuric acid (H₂SO₄, concentrated)

• Equipment:

  • TLC developing chamber

  • Capillary tubes for spotting

  • Forceps

  • Heat gun or hot plate

  • Fume hood

  • Glass dipping jars for stains

Experimental Protocols

3.1. Reagent Preparation

• Mobile Phase (85:15 Hexane:Ethyl Acetate): Carefully mix 85 mL of n-hexane with 15 mL of ethyl acetate. Prepare fresh and keep the TLC chamber saturated with the vapor for at least 15 minutes before use.

• DNPH Staining Solution: In a 250 mL beaker, dissolve 12 g of 2,4-dinitrophenylhydrazine in 200 mL of 95% ethanol. In a separate beaker, cautiously add 60 mL of concentrated sulfuric acid to 80 mL of deionized water. After the acid solution has cooled, slowly add it to the ethanolic DNPH solution with stirring. Store in a sealed glass jar away from direct sunlight.[6]

• Potassium Permanganate Staining Solution: Dissolve 1.5 g of KMnO₄ and 10 g of K₂CO₃ in 200 mL of deionized water containing 1.25 mL of 10% NaOH solution. This alkaline permanganate stain is stable and highly effective.[6]

3.2. TLC Plate Preparation and Development

• Sample Preparation: Dissolve a small amount (approx. 1 mg) of 5-Oxomyristic acid methyl ester in 1 mL of ethyl acetate or dichloromethane.

• Spotting: Using a capillary tube, carefully spot a small amount of the sample solution onto the baseline of the TLC plate (approx. 1 cm from the bottom). Keep the spot size as small as possible (1-2 mm diameter).

• Development: Place the spotted TLC plate into the pre-saturated developing chamber containing the 85:15 hexane:ethyl acetate mobile phase. Ensure the solvent level is below the baseline. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Drying: Remove the plate from the chamber with forceps and immediately mark the solvent front with a pencil. Allow the plate to air dry completely in a fume hood to remove all traces of the mobile phase. A gentle stream of air or minimal heat can be used to accelerate this process.[4]

3.3. Visualization Procedures

Protocol A: Specific Visualization with 2,4-DNPH

• Holding the dried TLC plate with forceps, quickly and smoothly dip it into the DNPH staining solution for 2-3 seconds.

• Remove the plate and let the excess stain drip off. Wipe the back of the plate with a paper towel.

• Spots corresponding to the ketone-containing compound will appear immediately as yellow to orange spots on a lighter background. No heating is required.[3]

• Circle the spots with a pencil for a permanent record.

Protocol B: General Visualization with Potassium Permanganate

• Holding the dried TLC plate with forceps, dip it into the alkaline KMnO₄ staining solution for 2-3 seconds.

• Remove the plate, let the excess stain drip off, and wipe the back clean.

• Gently warm the plate with a heat gun.[4] Oxidizable compounds will appear as yellow to brown spots against the purple background. Be careful not to overheat, as this can char the plate and darken the background.

• The spots will be visible immediately upon heating. Circle them promptly, as the background color may fade over time.[3]

Data Presentation and Expected Results

The choice of visualization method provides complementary information. DNPH confirms the presence of the carbonyl group, while KMnO₄ provides a general chromatogram of all oxidizable species.

Parameter	Description
Stationary Phase	Silica Gel 60 F₂₅₄
Mobile Phase	85:15 (v/v) n-Hexane : Ethyl Acetate
Approximate Rf	0.4 - 0.5 (This value is empirical and may vary)
Visualization Method	2,4-DNPH Stain
Procedure	Dip, no heat required[3]
Expected Result	Yellow to bright orange spot
Visualization Method	Potassium Permanganate Stain
Procedure	Dip, gentle heating required[6]
Expected Result	Yellow-brown spot on a purple background

TLC Workflow Diagram

The following diagram illustrates the complete workflow for the visualization of 5-Oxomyristic acid methyl ester.

Caption: Workflow for TLC analysis of 5-Oxomyristic acid methyl ester.

References

• ChemicalDesk. (2011). TLC Stains Preparation.
• University of Colorado Boulder. (n.d.). TLC Stains.
• BenchFly. (n.d.). Ceric Ammonium Molybdate (CAM) Stain.
• EPFL. (n.d.). TLC Visualization Reagents.
• Organic Chemistry. (n.d.). TLC stains.
• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates.
• University of Rochester. (n.d.). Magic Formulas: TLC Stains.
• TCI America. (n.d.). 2,4-Dinitrophenylhydrazine (contains HCl) Ethanol Solution [for TLC Stain].
• Org Prep Daily. (2006). TLC Staining solutions.
• Chemistry LibreTexts. (2022). 2.1.4F: Visualizing TLC Plates.
• TCI America. (n.d.). Ceric Ammonium Molybdate Solution, (contains H2SO4) [for TLC Stain].
• University of Rochester. (n.d.). TLC Stains and Dips.
• TCI America. (n.d.). 2,4-Dinitrophenylhydrazine, (contains HCl) Ethanol Solution [for TLC Stain], 500 mL.
• Millipore Sigma. (n.d.). TLC Stains.
• Sarpong Group. (n.d.). Dyeing Reagents for Thin-Layer and Paper Chromatography.
• Wikipedia. (n.d.). Potassium permanganate.
• Google Patents. (n.d.). EP3686593A1 - Method for detecting aldehyde and ketone by using thin layer chromatography.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Oxomyristic Acid Methyl Ester

Welcome to the technical support center for the synthesis of 5-Oxomyristic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis. We will delve into troubleshooting common issues and answer frequently asked questions, providing not just solutions but the underlying chemical principles to empower your research.

The most prevalent synthetic route to 5-Oxomyristic acid methyl ester involves the oxidation of its precursor, methyl 5-hydroxymyristate. While seemingly straightforward, this oxidation step is often the primary source of yield loss and purification difficulties. This guide will focus on optimizing this critical transformation.

Section 1: Troubleshooting Guide

This section addresses specific, practical problems you may encounter in the laboratory. Each question is followed by an in-depth analysis of potential causes and actionable solutions.

Q1: My reaction yield is consistently low (<50%). What are the likely causes and how can I improve it?

Low yield is the most common complaint and can stem from several factors, from reagent quality to reaction conditions.

Potential Cause 1: Incomplete Reaction The oxidation may not be proceeding to completion, leaving a significant amount of the starting alcohol unreacted.

• Solution: The stoichiometry of the oxidant is critical. For a Jones oxidation, it's recommended to use a slight excess of the Jones reagent. An orthogonal experimental comparison found that increasing the amount of chromium reagent to 1.5 times the required stoichiometry significantly improved the conversion rate of alcohol to carboxylic acid, a principle that also applies to ketone formation.[1] Ensure the Jones reagent is freshly prepared and properly standardized. The characteristic orange-brown color of Cr(VI) should be apparent; a greenish tint indicates degradation to the inactive Cr(III) state.

Potential Cause 2: By-product Formation Over-oxidation or side reactions can consume your starting material or product. While ketones are generally stable to further oxidation under Jones conditions, harsh parameters can lead to cleavage of the carbon chain.

• Solution: Temperature control is paramount. The oxidation of alcohols is highly exothermic. The reaction should be conducted at a low temperature, typically between 0°C and room temperature (<30°C), to minimize side reactions.[1] Add the Jones reagent dropwise to the substrate solution in acetone to maintain control over the internal temperature.[2]

Potential Cause 3: Product Degradation During Work-up The highly acidic nature of the Jones reagent can, in some cases, lead to hydrolysis of the methyl ester if the work-up is prolonged or performed at elevated temperatures.

• Solution: Once the reaction is complete (indicated by a persistent green color of Cr(III)), quench it promptly by adding an excess of 2-propanol (isopropanol).[2] This will consume any remaining oxidant. Proceed immediately to the aqueous work-up and extraction, avoiding unnecessarily long exposure to the acidic medium.

Q2: My reaction appears incomplete, with significant starting material (methyl 5-hydroxymyristate) remaining. How can I drive the reaction to completion?

This is a common issue often linked to reagent activity and reaction time.

Potential Cause 1: Insufficient Oxidant As mentioned in Q1, an insufficient amount of the oxidizing agent is a primary culprit.

• Solution: Titrate the substrate with the Jones reagent. Add the reagent slowly until the orange color of Cr(VI) persists for about 15-20 minutes, indicating that all the alcohol has been consumed. Monitor the reaction closely by Thin Layer Chromatography (TLC).

Potential Cause 2: Poor Reagent Quality The Jones reagent can lose its potency over time, especially if not stored correctly.

• Solution: Always use a freshly prepared solution of Jones reagent. The reagent is a mixture of chromic trioxide or sodium dichromate in diluted sulfuric acid, which forms chromic acid in situ.[2] Ensure the chromium trioxide used is of high purity and has been stored in a desiccator.

Potential Cause 3: Insufficient Reaction Time While often rapid, some oxidations can be sluggish, especially on a larger scale or at very low temperatures.

• Solution: A typical reaction time is around 4 hours when the temperature is maintained below 30°C.[1] If TLC analysis shows the presence of starting material after this period, and the solution has turned green, it may indicate that the oxidant has been consumed. In this case, a small additional charge of Jones reagent can be added. If the solution is still orange, allow the reaction to stir for a longer duration at room temperature.

Q3: Purification is challenging. The product and starting material have very similar Rf values on TLC. How can I achieve better separation?

The structural similarity between the starting alcohol and the product ketone, which differ only by a single functional group, makes their separation by standard column chromatography non-trivial.

Potential Cause: Insufficient Resolution in Chromatography Standard silica gel chromatography with common solvent systems like hexane/ethyl acetate may not provide adequate separation.

• Solution 1: Optimize the Solvent System. A less polar solvent system will increase the retention time of both compounds and can often improve separation. Experiment with solvent systems containing dichloromethane (DCM) or a gradient elution, starting with a low polarity mobile phase and gradually increasing it. For example, start with 95:5 Hexane:Ethyl Acetate and slowly increase to 90:10.

• Solution 2: Derivatization for Visualization. If spots are difficult to visualize, use a more specific stain. A permanganate (KMnO₄) stain will react strongly with the starting alcohol (a positive, yellow spot on a purple background) but will not react with the ketone product, allowing you to distinguish between the two.

• Solution 3: Alternative Purification. If chromatography fails, consider bulb-to-bulb distillation (Kugelrohr) under high vacuum, as the ketone will have a slightly different boiling point than the alcohol. A mild procedure for purifying methyl esters using thin-layer chromatography has also been described, which can be scaled up for preparative purposes.[3]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 5-Oxomyristic acid methyl ester?

The oxidation of methyl 5-hydroxymyristate is the most direct and common route. The Jones oxidation is a classic, cost-effective, and robust method for this transformation.[2] It allows for the efficient conversion of the secondary alcohol to a ketone. While other methods exist, the Jones oxidation is well-documented and provides good yields when optimized.

Q2: Are there alternative, milder oxidation reagents I can use instead of the Jones reagent?

Yes, several milder alternatives can be employed, which may be preferable if your substrate contains acid-sensitive functional groups. However, these often come with their own challenges, such as higher cost or more complex work-up procedures.

Reagent/Method	Typical Conditions	Advantages	Disadvantages
Jones Oxidation	CrO₃, H₂SO₄, Acetone, 0°C to RT	Inexpensive, powerful, simple work-up	Highly acidic, uses toxic Cr(VI)
PCC Oxidation	Pyridinium chlorochromate, DCM, RT	Milder, non-acidic conditions	Uses toxic Cr(VI), difficult to remove pyridinium by-products
Swern Oxidation	Oxalyl chloride, DMSO, Et₃N, -78°C	Very mild, high yields, metal-free	Requires cryogenic temperatures, unpleasant odor (dimethyl sulfide)
Dess-Martin Periodinane	DMP, DCM, RT	Mild, neutral conditions, fast reaction times	Reagent is expensive and potentially explosive

Q3: How critical is the purity of my starting material, methyl 5-hydroxymyristate?

The purity of your starting material is absolutely critical. Impurities can interfere with the oxidation reaction, consume the reagent, and lead to the formation of difficult-to-separate by-products, all of which will lower the final yield and complicate purification. It is highly recommended to purify the methyl 5-hydroxymyristate by column chromatography or distillation before proceeding to the oxidation step.

Section 3: Protocols & Methodologies

Optimized Jones Oxidation Protocol

This protocol is designed to maximize yield while minimizing side reactions.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve methyl 5-hydroxymyristate (1.0 eq) in reagent-grade acetone (approx. 10 mL per gram of substrate).

• Cooling: Place the flask in an ice-water bath and cool the solution to 0-5°C.

• Reagent Addition: Slowly add freshly prepared Jones reagent (approx. 1.5 eq) dropwise from the dropping funnel over 30-60 minutes. Maintain the internal temperature below 20°C throughout the addition. The solution will turn from orange to a sludgy green.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC (e.g., 9:1 Hexane:Ethyl Acetate, KMnO₄ stain). The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed, cool the flask back to 0°C and slowly add 2-propanol until the orange/brown color disappears and a persistent deep green color is obtained.

• Work-up: Pour the reaction mixture into a separatory funnel containing water. Extract the product with diethyl ether or ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water and brine. The separation of FAMEs and by-products like glycerol often relies on their different densities and solubility.[4]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 5-Oxomyristic acid methyl ester.

Workflow and Troubleshooting Diagram

The following diagram outlines the general workflow and key decision points for troubleshooting the synthesis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Jones Oxidation [organic-chemistry.org]
• 3. Simple thin-layer chromatographic purification procedure for the determination of cholesterol ester fatty acid compositions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting GC Peak Tailing for 5-Oxomyristic Acid Methyl Ester

Executive Summary: The Analyte & The Problem

The Analyte: 5-Oxomyristic acid methyl ester (C15H28O3). Characteristics: A mid-chain fatty acid derivative (C14 backbone) with two critical functional groups:

• Methyl Ester (C1): Provides volatility suitable for GC.

• Keto Group (C5): A polar carbonyl oxygen.

The Root Cause: Unlike standard saturated FAMEs (e.g., Methyl Myristate), the 5-oxo group acts as a Lewis base (Hydrogen bond acceptor). Peak tailing in this specific analyte is almost invariably caused by secondary adsorption interactions between the C5-carbonyl lone pairs and active silanols (Si-OH) within the sample flow path.

Diagnostic Logic & Workflow

Before disassembling the instrument, use this logic tree to isolate the failure point.

Figure 1: Diagnostic logic tree for isolating peak asymmetry sources.

Technical Guide: The "Front End" (Inlet System)

The inlet is the most common source of activity for oxygenated FAMEs. The keto-group is highly susceptible to interacting with non-deactivated glass wool or dirty liners.

Question: Why does the tail appear immediately after I change the liner?

Answer: You likely used a liner with non-deactivated glass wool or touched the wool with bare fingers. Mechanism: The 5-oxo group forms hydrogen bonds with free silanols on the glass surface. Even "clean" glass wool has a massive surface area of potential active sites if not properly silylated (deactivated).

Protocol: Inlet Inertness Verification

• Liner Selection: Switch to a Single Taper Splitless Liner with Deactivated Wool .

  • Why: The taper directs flow onto the column, minimizing contact with the hot gold seal. The wool wipes the needle and promotes vaporization but must be "Ultra Inert" grade.

• The "No-Wool" Test:

  • If tailing persists, remove the wool entirely.

  • Observation: If peak shape improves, your wool was the active site.

  • Risk:[1][2][3] Without wool, non-volatile matrix (if any) will contaminate the column head faster.

• Gold Seal Replacement:

  • Replace the inlet base seal (gold seal). Over time, these accumulate non-volatile gunk that acts as an adsorption sink for polar analytes like 5-oxomyristic acid.

Critical Check: Ensure the column is installed at the correct height in the inlet. If it is too low, the sample cloud expands into the metal lower plumbing of the injector, causing severe tailing (the "Dead Volume" effect).

Technical Guide: Column Physics & Chemistry

Question: Is my column stationary phase causing the tailing?

Answer: It depends on the phase polarity.

• Non-Polar (100% Dimethyl polysiloxane or 5% Phenyl): These are standard for FAMEs, but the 5-oxo group is polar. If the film is too thin (<0.25 µm), the analyte may interact with the fused silica tubing underneath the phase.

• Polar (WAX / PEG): These are excellent for FAME isomers but are more susceptible to oxidative damage, which creates active sites.

Protocol: Column Maintenance & Selection

• The "Guard Column" Approach:

  • Install a 1-2 meter deactivated fused silica guard column (retention gap) between the inlet and the analytical column.

  • Benefit: This protects the analytical column from non-volatiles and provides an inert surface for the initial sample focusing.

• Column Trimming (The 20cm Rule):

  • Step 1: Cool the oven and inlet.

  • Step 2: Remove the column nut.

  • Step 3: Score and break off 10-20 cm of the column inlet.

  • Step 4: Wipe the end with methanol-soaked Kimwipe (do not touch the end with fingers).

  • Step 5: Reinstall.

  • Reasoning: Non-volatile matrix deposits accumulate at the head of the column. These deposits act as a "pseudo-stationary phase" that retains the polar 5-oxo group longer than the bulk phase, causing a tail.

Technical Guide: Sample Preparation & Solvent Effects

Question: Could my solvent be the problem?

Answer: Yes. This is known as Solvent-Phase Polarity Mismatch . If you dissolve a polar analyte (5-oxo FAME) in a non-polar solvent (Hexane) and inject onto a polar column (WAX), the solvent may bead up rather than wetting the phase, causing poor focusing.

Data: Tailing Factor Quantification

Use the USP Tailing Factor (

) or Asymmetry Factor ( ) to quantify improvement.

Metric	Formula	Acceptance Criteria
Asymmetry Factor ( )	(at 10% height)	0.9 - 1.2 (Ideal)1.2 - 1.5 (Acceptable for trace)> 2.0 (Fail)
Tailing Factor ( )		Similar to above

• : Width at 5% height.
• : Distance from peak front to retention time at 5% height.

Protocol: Solvent Focusing Optimization

• Match Polarity: If using a polar column (e.g., DB-WAX), try using Ethyl Acetate or Methylene Chloride instead of Hexane (if the method allows).

• Oven Temperature Program:

  • Start the GC oven at 10-20°C below the solvent boiling point .

  • Hold for 1 minute (Solvent Focusing Step).

  • Why: This condenses the solvent at the head of the column, trapping the 5-oxomyristic acid in a tight band before the run begins.

Visualizing the Adsorption Mechanism

The following diagram illustrates why the 5-oxo group causes tailing while the methyl ester group usually does not.

Figure 2: Mechanistic view of the keto-group interaction with active sites.

References

• Restek Corporation. (2018).[4] GC Troubleshooting—Tailing Peaks. Retrieved from [Link]

• Agilent Technologies. (2012).[5] Analysis of Fatty Acid Methyl Esters (FAMEs) by Agilent 5975T LTM GC/MS. Retrieved from [Link]

• Phenomenex. (2025). GC Column Troubleshooting Guide. Retrieved from [Link]

• U.S. Pharmacopeia (USP).General Chapter <621> Chromatography.

Sources

• 1. agilent.com [agilent.com]
• 2. m.youtube.com [m.youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. GC Troubleshooting—Broad Peaks [discover.restek.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 5-Oxomyristic Acid Methyl Ester

This guide is structured as a Tier-3 Technical Support resource. It assumes the user is familiar with basic organic synthesis but requires specific, high-level intervention for the purification of Methyl 5-oxotetradecanoate (

).

Ticket ID: 5-OXO-PUR-001 Subject: Removal of Impurities (Hydrocarbons, Alcohols, Homologs) Assigned Specialist: Senior Application Scientist, Lipid Synthesis Division[1]

Diagnostic Phase: Identify Your Impurity

Before selecting a protocol, identify the specific contaminant profile using Thin Layer Chromatography (TLC) or

-NMR.

Symptom (Observation)	Likely Impurity	Source of Error	Recommended Protocol
NMR: High-field multiplet (0.8–1.3 ppm) integrates too high relative to ester methoxy (3.66 ppm).[1]	Long-chain Alkanes (e.g., Octadecane)	Grignard homocoupling (Wurtz coupling) during synthesis.[1]	Protocol A (Chromatography)
NMR: New singlet ~1.2 ppm; IR: Broad peak ~3400 cm⁻¹.	Tertiary Alcohol	Double addition of Grignard reagent to the ester group.[2]	Protocol A or C
TLC: Spot stays at baseline or streaks heavily.	Free Fatty Acid (5-oxomyristic acid)	Hydrolysis of the methyl ester (wet solvents/silica).	Protocol D (Scavenging)
General: Product is an oil, but should be solid; difficult to crystallize.	Mixed Isomers/Ketones	Non-specific alkylation or incomplete oxidation.[1]	Protocol B (Girard's Reagent)

Purification Decision Logic

Use the following logic flow to determine the safest and most efficient purification route for your specific scale and impurity profile.

Figure 1: Decision matrix for selecting the appropriate purification methodology based on scale and impurity type.

Detailed Protocols

Protocol A: Flash Column Chromatography (The Gold Standard)

Best for: Removing non-polar hydrocarbons (Grignard dimers) and polar tertiary alcohols. Mechanism: Exploits the polarity of the 5-oxo group. Methyl 5-oxotetradecanoate is significantly more polar than alkanes but less polar than alcohols/acids.[1]

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Mobile Phase: Hexane/Ethyl Acetate (EtOAc) gradient.

Step-by-Step:

• Pack: Use a silica-to-crude ratio of 30:1.[1]

• Load: Dissolve crude oil in minimum Hexane/DCM (1:1).

• Elution Gradient:

  • 0–2% EtOAc/Hexane: Elutes non-polar hydrocarbons (Grignard homocoupling products like octadecane).

  • 5–10% EtOAc/Hexane: Elutes simple fatty esters (unreacted starting material).

  • 15–25% EtOAc/Hexane:[1]Target Product (Methyl 5-oxotetradecanoate). [1]

  • 50%+ EtOAc:[1] Elutes tertiary alcohols and free acids.

• Validation: The 5-oxo ester typically has an ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  of ~0.3–0.4 in 20% EtOAc/Hexane.

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Expert Tip: If your impurity co-elutes (e.g., a similar chain-length fatty ester), switch the solvent system to Toluene/Acetone (95:5). The

- interactions with toluene often resolve separation issues seen in Hexane/EtOAc.

Protocol B: Girard's Reagent T (The "Silver Bullet")

Best for: Isolating the ketone product from non-ketone impurities (e.g., esters, alcohols, alkanes) that have identical boiling points or

values. Mechanism: Girard’s Reagent T (trimethylaminoacetohydrazide chloride) reacts selectively with the ketone to form a water-soluble hydrazone. Non-ketone impurities are washed away with organic solvent. The hydrazone is then hydrolyzed to regenerate the pure ketone.

Workflow Diagram:

Figure 2: Chemical purification workflow using Girard's Reagent T.[1]

Step-by-Step:

• Derivatization: Dissolve crude mixture in Ethanol (10 mL/g) containing 10% Acetic Acid. Add Girard’s Reagent T (1.2 equivalents relative to ketone). Reflux for 1 hour.

• Wash: Cool and pour into water. Extract 3x with Diethyl Ether.[1]

  • Critical: The Aqueous phase contains your product (as the hydrazone). The Ether phase contains the impurities. Do not discard the water!

• Hydrolysis: Acidify the aqueous layer with HCl (to pH ~1) and stir for 1–2 hours at room temperature (or mild heat 40°C) to break the hydrazone.

• Recovery: Extract the aqueous layer 3x with Ethyl Acetate. The regenerated 5-oxomyristic ester will now move into the organic layer.

• Finish: Wash with brine, dry over

  , and concentrate.

Protocol C: High-Vacuum Distillation (Kugelrohr)

Best for: Large scale (>10g) removal of heavy residues or very light solvents.[1] Warning: Methyl 5-oxotetradecanoate has a high boiling point.[1] Atmospheric distillation will cause decomposition (polymerization/oxidation).

• Equipment: Kugelrohr (Bulb-to-Bulb) or Short Path Distillation head.[1]

• Vacuum Requirement: < 0.1 mmHg (High Vacuum).

• Temperature:

  • Impurity Removal: 80–100°C (removes solvent traces/light alkanes).

  • Product Distillation: Expect boiling point ~160–180°C at 0.1 mmHg.[1]

Troubleshooting FAQs

Q: I see a spot at the baseline of my TLC plate that won't move. What is it? A: This is likely the free acid (5-oxomyristic acid), resulting from hydrolysis of the methyl ester.

• Fix: Dissolve your sample in Ether and wash with saturated Sodium Bicarbonate (

  ). The base will deprotonate the free acid, moving it into the aqueous layer. Your ester remains in the ether.

Q: My product is solidifying into a waxy mess, not crystals. How do I recrystallize? A: Long-chain keto esters are notoriously difficult to crystallize at room temperature due to the flexibility of the alkyl tail (polymorphism).

• Fix: Use Low-Temperature Recrystallization .[1] Dissolve in minimum Pentane or Hexane at room temperature. Place in a freezer at -20°C or -78°C (Dry ice/acetone bath). Filter rapidly while cold.[1]

Q: Can I use Sodium Bisulfite to purify this ketone? A: Likely No . While bisulfite works for methyl ketones, the long lipophilic chain (C14) of 5-oxomyristic acid methyl ester creates significant steric hindrance and solubility issues in the aqueous bisulfite solution. Girard's Reagent T (Protocol B) is superior for lipophilic ketones.

Q: I have a tertiary alcohol impurity. Can I just dehydrate it to an alkene and separate? A: You could, but you risk reacting with your ketone or ester. The tertiary alcohol (formed by double Grignard addition) is much more polar than the product. Flash Chromatography (Protocol A) is safer and usually sufficient to separate the alcohol (high polarity) from the keto-ester.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 .[1] (Standard reference for Girard's Reagent protocols and flash chromatography).

• Stallberg-Stenhagen, S. "Synthesis of long-chain keto acids and esters."[1] Arkiv för Kemi, 1951 , 3, 517.[1] (Foundational work on long-chain keto fatty acid synthesis).

• Kates, M. Techniques of Lipidology: Isolation, Analysis, and Identification of Lipids. Elsevier, 1986 .[1] (Authoritative source on lipid extraction and purification).

• Wheeler, O. H. "The Girard Reagents." Chemical Reviews, 1962 , 62(3), 205–221. Link (Definitive review on the mechanism and application of Girard's reagents).

• Pavia, D. L., et al. Introduction to Organic Laboratory Techniques: A Small Scale Approach. Cengage Learning.[1] (Source for microscale chromatography techniques).

Sources

• 1. Methyl tetradecanoate [webbook.nist.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Minimizing degradation of keto groups in 5-Oxomyristic acid methyl ester

To: Research Team From: Senior Application Scientist, Lipid Chemistry Division Subject: Technical Guide: Stabilization & Analysis of 5-Oxomyristic Acid Methyl Ester

Technical Support Center: 5-Oxomyristic Acid Methyl Ester

Molecule Profile:

• Common Name: 5-Oxomyristic acid methyl ester (Methyl 5-oxotetradecanoate)

• Formula: C₁₅H₂₈O₃[1][2]

• MW: 256.38 g/mol [1][2]

• Key Feature: A

  -keto ester. Unlike -keto esters (which decarboxylate easily), the -position (C5) offers better thermal stability but retains significant reactivity at the C4 and C6 -protons, making it susceptible to aldol condensation and nucleophilic attack.

Part 1: The Degradation Ecosystem

The following diagram maps the specific chemical vulnerabilities of the 5-oxo group. Use this to diagnose the root cause of sample degradation.

Figure 1: Critical reaction pathways for 5-Oxomyristic acid methyl ester. The keto group at C5 is the primary site of instability.

Part 2: Troubleshooting Guide (Q&A)

Category 1: Storage & Physical Appearance[4]

Q: My clear oil has turned into a yellow, viscous gum. Can I recover it?

• Diagnosis: Aldol Condensation . The

  -protons at C4 and C6 are acidic. In the presence of even trace bases (e.g., residual washing buffers, basic alumina residues) or heat, the ketone enolizes and attacks another molecule's ketone group. This creates dimers and eventually polymers.

• Solution: This is generally irreversible.

• Prevention: Ensure the final purification step involves a neutral or slightly acidic wash (e.g., dilute NH₄Cl). Store strictly at -20°C. Avoid storing in basic glass without acid-washing.

Q: Can I store this compound in Methanol?

• Diagnosis: Hemiketal/Acetal Formation . While methyl esters are often stored in methanol, keto esters are risky. In the presence of trace acid, methanol attacks the ketone to form a dimethyl acetal.

• Symptom: In NMR, the ketone carbonyl signal (~209 ppm) disappears or diminishes, and a new methoxy signal appears.

• Fix: If this happens, it is reversible. Treat with aqueous acid (e.g., 1N HCl/THF) to hydrolyze the acetal back to the ketone. Protocol: Store in anhydrous Dichloromethane (DCM) or Hexane under Argon.

Category 2: Analytical Issues (GC-MS / NMR)

Q: I see multiple peaks in GC-MS for my single pure compound.

• Diagnosis: Thermal Tautomerization . At GC injector temperatures (250°C+), the keto group can enolize or undergo thermal elimination. The "extra" peaks are often isomers or dehydration products.

• Solution: You must derivatize the ketone before GC analysis. Do not inject the free ketone if high precision is required.

• Protocol: See Standard Operating Procedure A below.

Q: The keto Carbonyl peak is missing in my 13C-NMR.

• Diagnosis: Deuterated Solvent Interaction . If run in CD₃OD (Methanol-d4), the ketone may have converted to the hemiketal or acetal as described above.

• Solution: Switch solvent to CDCl₃ (Chloroform-d) or DMSO-d6 . These are non-nucleophilic and will preserve the ketone signal.

Part 3: Standard Operating Procedures (SOPs)

SOP A: Methoximation for GC-MS Analysis

Why? To lock the ketone in a thermally stable oxime form, preventing degradation in the GC inlet [1, 2].

Step	Action	Critical Note
1	Dissolve 1-5 mg of sample in 100 µL Pyridine .	Pyridine acts as both solvent and acid scavenger.
2	Add 50 µL Methoxyamine Hydrochloride solution (20 mg/mL in Pyridine).	Reagent must be fresh. Protect from moisture.
3	Incubate at 60°C for 1 hour .	Ensures complete conversion of the sterically hindered C5 ketone.
4	(Optional) Add 50 µL MSTFA if free acids are present.	Only necessary if the ester has hydrolyzed.
5	Inject 1 µL into GC-MS (Splitless).	Look for the M+29 mass shift (formation of =N-OCH₃).

SOP B: Long-Term Storage Protocol

Why? To prevent oxidative cleavage and aldol polymerization [3].

• Container: Amber glass vial (silanized glass is preferred to minimize surface acidity/basicity).

• Solvent: Store neat (solvent-free) if possible. If solution is required, use anhydrous Hexane . Avoid alcohols.

• Atmosphere: Purge headspace with Argon (heavier than air, provides better blanket than Nitrogen).

• Temperature: -20°C or lower.

• QC Check: Re-validate purity via TLC (Hexane/EtOAc 8:2) every 6 months. Look for a baseline spot (polymer) or a more polar spot (acid/alcohol).

References

• Liebeke, M. et al. (2008).[3] "Depletion of thiol-containing proteins in response to quinones in Bacillus subtilis." Molecular Microbiology, 69(6), 1513-1529.[3] (Demonstrates the necessity of methoximation for stabilizing keto groups prior to GC-MS).

• Fiehn, O. (2016). "Metabolomics by Gas Chromatography-Mass Spectrometry: Combined Targeted and Nontargeted Profiling." Current Protocols in Molecular Biology, 114(1), 30.4.1-30.4.32. (Standard protocol for MeOx derivatization of ketones).

• Knothe, G. (2006). "Analyzing biodiesel: standards and other methods." Journal of the American Oil Chemists' Society, 83, 823–833. (Discusses stability of fatty acid methyl esters and oxidative risks).

• PubChem. (n.d.).[4][5] "Methyl 5-oxooctadecanoate (Analogous Structure)." National Library of Medicine.[2][4] (Structural data and properties for long-chain 5-oxo esters).

Sources

• 1. echemi.com [echemi.com]
• 2. Tetradecanoic acid, 2-oxo-, methyl ester | C15H28O3 | CID 545533 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 4. SID 134985435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methyl 5-oxodecanoate | C11H20O3 | CID 80188 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-Oxomyristic Acid Methyl Ester

Ticket ID: PUR-FAME-5OXO-001 Status: Open Assigned Specialist: Senior Application Scientist, Lipidomics Division

Executive Summary & Molecule Profile

Welcome to the Technical Support Center. You are likely attempting to isolate 5-oxomyristic acid methyl ester (5-oxo-C14:0-ME) from a synthetic reaction mixture or biological extract.

This molecule presents a specific chromatographic challenge: it possesses a lipophilic tail (myristic chain) but carries a mid-polarity ketone group at the

-position (C5). This makes it significantly more polar than non-oxidized Fatty Acid Methyl Esters (FAMEs) but less polar than hydroxy-fatty acids or free acids.

Target Molecule Specs:

• Chemical Nature: Mid-polarity Lipid (Keto-FAME).

• Key Challenge: Weak UV absorbance (carbonyl

  transition ~280 nm is weak). Standard UV detection at 254 nm often fails.

• Stationary Phase: Silica Gel 60 (

  ).

• Standard Rf: ~0.3–0.4 in Hexane:Ethyl Acetate (9:1 v/v). Note: Non-oxidized Methyl Myristate will elute at Rf ~0.7-0.8.

Diagnostic Triage: Pre-Purification Checklist

Before packing your column, perform these three diagnostic checks to prevent common failure modes.

Diagnostic A: The Solubility Check

• Issue: The compound is a waxy solid/oil. Loading it in a "strong" solvent (like DCM or Chloroform) onto a Hexane-equilibrated column causes immediate band broadening.

• Action: Attempt to dissolve the crude in Hexane .

  • If soluble: Use liquid loading.[1]

  • If insoluble/oily: You must use Dry Loading (adsorbing crude onto Celite 545 or Silica). This is critical for resolution.

Diagnostic B: The Visualization Test

• Issue: You run a TLC, see nothing under UV, and assume the product is gone.

• Action: Do not rely on UV 254 nm.

  • Mandatory: Use a destructive stain. Phosphomolybdic Acid (PMA) or Anisaldehyde are required to visualize the aliphatic chain and ketone.

Diagnostic C: The Acid Check

• Issue: If your crude contains unreacted 5-oxomyristic acid (free acid), it will streak and contaminate the ester.

• Action: Run a TLC with 1% Acetic Acid in the mobile phase. If a new lower spot tightens up, you have free acid contamination. You may need a bicarb wash before chromatography.

The Standard Protocol (Knowledge Base)

This protocol is the "Gold Standard" for purifying keto-FAMEs. Deviate only if the Troubleshooting Matrix (Section 4) suggests it.

Phase 1: Column Architecture

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Ratio: 30:1 to 50:1 (Silica weight : Crude weight).

• Packing Solvent: 100% Hexane (or Petroleum Ether).

Phase 2: Mobile Phase Gradient

We utilize a Step Gradient to separate the non-polar starting material (Methyl Myristate) from the polar target (5-Oxo).

Step	Solvent System (v/v)	Volume (CV = Column Volumes)	Target Elution
1	100% Hexane	2 CV	Non-polar impurities / Unreacted FAME
2	98:2 Hexane:EtOAc	3 CV	Transition / Minor impurities
3	95:5 Hexane:EtOAc	3-5 CV	Target (5-Oxo-FAME) Onset
4	90:10 Hexane:EtOAc	Until eluted	Target Peak Elution
5	80:20 Hexane:EtOAc	Flush	Polar byproducts (di-ketones, acids)

Phase 3: Detection Workflow

Since UV is unreliable:

• Collect fractions.[2]

• Spot

  of every 3rd fraction onto a TLC plate.

• Dip in PMA Stain (Recipe in Section 5).

• Heat with a heat gun until spots appear dark blue on a green background.

Workflow Visualization

The following diagram illustrates the decision logic for the purification process.

Figure 1: Decision logic for the purification of keto-fatty acid esters, emphasizing the critical branching for solubility and separation efficiency.

Troubleshooting Matrix (FAQs)

Ticket #101: "I see no bands on my Flash system's UV monitor."

• Root Cause: 5-Oxomyristic acid methyl ester is effectively "invisible" at 254 nm. The ketone carbonyl absorbs weakly at ~280 nm, but the extinction coefficient is too low for standard detection thresholds.

• Solution:

  • Switch your detector to 280 nm or 210 nm (end absorption) if possible, but be warned that solvent cutoff (Ethyl Acetate absorbs at 256 nm) may interfere.

  • Use ELSD (Evaporative Light Scattering Detector) or RI (Refractive Index) if available.

  • Manual Mode: Ignore the UV trace. Collect all fractions and stain them manually.

Ticket #102: "My product is co-eluting with the non-oxidized Methyl Myristate."

• Root Cause: The polarity difference is insufficient in Hexane/EtOAc.

• Solution: Change the selectivity of the mobile phase.

  • Alternative System:Toluene : Acetone (98:2) . The pi-pi interactions of Toluene with the silica surface can alter the retention of the aliphatic chains, often separating the keto-derivative more effectively than a pure polarity gradient.

Ticket #103: "The product is streaking or tailing badly."

• Root Cause A: Overloading.

  • Fix: Use a larger column or split the batch.

• Root Cause B: Hydrolysis. The ester may have partially hydrolyzed to the free acid.[3]

  • Fix: Add 0.5% Triethylamine to the column during packing to neutralize acidic sites on the silica (if the compound is acid-sensitive) OR ensure you wash the crude with saturated NaHCO3 prior to loading to remove free acids.

Ticket #104: "I have low recovery yield."

• Root Cause: The ketone group can form hemiketals with silanol groups on the silica if left too long.

• Solution: Do not let the compound sit on the column. Run the flash chromatography quickly. Flush the column with 100% Ethyl Acetate at the end to ensure no polar material is trapped.

Reference Data

Table 1: Visualization Reagents for Keto-FAMEs

Reagent	Preparation	Target Functional Group	Appearance
PMA (Phosphomolybdic Acid)	10g PMA in 100mL Ethanol	General Lipids / Ketones	Dark Blue on Green
Anisaldehyde	135mL Ethanol + 5mL H2SO4 + 1.5mL Glacial Acetic Acid + 3.7mL p-Anisaldehyde	Carbonyls / Terpenes	Violet / Pink
Cerium Molybdate (Hanessian)	2.5g PMA + 1g Cerium(IV) Sulfate + 6mL H2SO4 + 94mL H2O	Universal (High Sensitivity)	Deep Blue

Table 2: Solvent Polarity & Selectivity

Solvent System	Polarity Index	Best For...
Hexane : EtOAc (9:1)	Standard	General separation of FAME vs. Keto-FAME.
Petroleum Ether : Diethyl Ether (8:2)	Low	High resolution of non-polar impurities.
Toluene : Acetone (95:5)	Orthogonal	Separating closely eluting isomers or chain lengths.

References

• Christie, W. W. (n.d.). Laboratory Methods for the Preparation of Fatty Acid Methyl Esters. Lipid Library.[4] Retrieved from [Link]

  • Context: Authoritative source on FAME preparation and general handling of lipid deriv

• Cyberlipid Center. (n.d.). Purification of Fatty Acids and FAMEs by TLC and Column Chromatography. Retrieved from [Link]

  • Context: detailed protocols for solvent systems (Hexane/Ether/EtOAc) used in lipid fractionation.[5]

• Agilent Technologies. (2005).[6] Column Selection for the Analysis of Fatty Acid Methyl Esters. Retrieved from [Link]

  • Context: Provides insights into the polarity differences between FAME species, relevant for selecting st

• Chemistry LibreTexts. (2022). Visualizing TLC Plates. Retrieved from [Link]

  • Context: Standard operating procedures for PMA and Anisaldehyde staining required for non-UV active lipids.

Sources

• 1. epfl.ch [epfl.ch]
• 2. FA purification | Cyberlipid [cyberlipid.gerli.com]
• 3. aocs.org [aocs.org]
• 4. researchgate.net [researchgate.net]
• 5. aocs.org [aocs.org]
• 6. agilent.com [agilent.com]

Stability of 5-Oxomyristic acid methyl ester under oxidative stress conditions

Welcome to the technical support guide for 5-Oxomyristic acid methyl ester. This document provides in-depth guidance, troubleshooting, and validated protocols for researchers, scientists, and drug development professionals working with this keto-fatty acid ester. Our focus is to ensure the integrity of your experiments by addressing the critical issue of its stability under oxidative stress conditions.

Frequently Asked Questions (FAQs)

Q1: What is 5-Oxomyristic acid methyl ester, and why is its stability a concern?

5-Oxomyristic acid methyl ester is a derivative of myristic acid, a C14 saturated fatty acid. It is characterized by a ketone group at the fifth carbon position and a methyl ester at the carboxyl end. This molecule is of interest in metabolic research and drug development.

Its stability is a critical concern because, like other lipids, it is susceptible to degradation under oxidative stress. Oxidative degradation can alter its chemical structure, leading to a loss of biological activity and the formation of confounding artifacts. For any experiment, from cell-based assays to preclinical studies, ensuring the parent compound's integrity is paramount for generating reproducible and valid data. Factors that promote oxidation include the presence of air (oxygen), light, elevated temperatures, and transition metal ions.[1]

Q2: How does the keto group in 5-Oxomyristic acid methyl ester affect its oxidative stability?

While the oxidative degradation of fatty acid methyl esters (FAMEs) is most commonly associated with the double bonds in unsaturated chains, the presence of a carbonyl (keto) group introduces different chemical considerations.[2][3]

• Alpha-Hydrogen Lability: The hydrogens on the carbons adjacent to the keto group (the α-carbons, C4 and C6) are more acidic and susceptible to abstraction by free radicals. This can serve as an initiation site for an oxidative chain reaction, even in a saturated carbon chain.

• Comparison to Unsaturated FAMEs: Polyunsaturated fatty acids are highly prone to lipid peroxidation due to the easily abstractable hydrogens located between double bonds.[3] While 5-Oxomyristic acid methyl ester is a saturated fatty acid ester, the keto group provides an alternative site of vulnerability that is not present in its non-keto counterpart, methyl myristate. The overall rate of oxidation compared to a polyunsaturated ester like methyl linolenate would likely be lower, but it is not immune to oxidative degradation.

Q3: What are the primary degradation products I should expect under oxidative stress?

The oxidative degradation of 5-Oxomyristic acid methyl ester will likely proceed via free-radical chain reactions, leading to chain cleavage. This results in the formation of a mixture of smaller molecules. After the initial radical formation, the process can lead to secondary oxidation products.[4] Expected byproducts could include:

• Shorter-chain aldehydes and carboxylic acids: Resulting from the cleavage of the carbon chain on either side of the original keto group.

• Dicarboxylic acids: If oxidation occurs at both ends of a cleaved fragment.

• Malondialdehyde (MDA): While MDA is a classic byproduct of polyunsaturated fatty acid peroxidation, other reactive aldehydes can also form and may be detectable with assays like the TBARS assay.

Q4: How should I properly store and handle 5-Oxomyristic acid methyl ester to minimize degradation?

Proper handling and storage are crucial to maintaining the compound's integrity. The goal is to minimize exposure to oxygen, light, heat, and catalytic metals.

Parameter	Recommendation	Rationale
Temperature	Store at -20°C or preferably -80°C.	Low temperatures significantly slow down the rate of chemical reactions, including oxidation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents interaction with atmospheric oxygen, a key component of oxidative degradation.[2]
Container	Use amber glass vials with PTFE-lined caps.	Amber glass protects the compound from light, which can catalyze photo-oxidation.[1] PTFE liners are chemically inert.
Solvent	If in solution, use high-purity, de-gassed solvents.	Solvents can contain dissolved oxygen or peroxide impurities that initiate oxidation. De-gassing (e.g., by sparging with argon) removes dissolved oxygen.
Additives	Consider adding an antioxidant like Butylated Hydroxytoluene (BHT) at a low concentration (e.g., 100-250 ppm) for long-term storage, if compatible with downstream applications.	Antioxidants act as radical scavengers, terminating oxidative chain reactions and extending the shelf life of the compound.[5][6]

Troubleshooting Guide

Issue: My LC-MS or GC-MS analysis shows multiple unexpected peaks that increase over time.

• Probable Cause: This is a classic sign of compound degradation. The new peaks likely correspond to the smaller-chain aldehydes and carboxylic acids discussed in FAQ #3.

• Solution:

  • Verify Storage: Immediately check your storage conditions against the recommendations in the table above. Was the vial properly sealed? Was it stored under an inert atmosphere?

  • Prepare Fresh Stock: Discard the old stock solution and prepare a new one from solid material. Analyze it immediately by LC-MS/GC-MS to obtain a baseline (T=0) chromatogram.

  • Implement Aseptic Handling: When preparing solutions, work quickly, use de-gassed solvents, and immediately flush the headspace of the vial with argon or nitrogen before sealing.

  • Run a Time-Course Stability Test: Aliquot your new stock solution into several vials. Analyze one vial immediately, and others after 24, 48, and 72 hours at your experimental temperature to quantify the rate of degradation. This will inform you of the viable time window for your experiments.

Issue: My experimental results are inconsistent, especially between experiments run on different days.

• Probable Cause: Inconsistent results are often due to variable levels of compound degradation. If the stock solution is degrading over time, experiments performed on day 1 will have a higher concentration of the active compound than those performed on day 3.

• Solution:

  • Single-Use Aliquots: Instead of using a large stock solution repeatedly, prepare single-use aliquots. When you start an experiment, thaw one aliquot, use what you need, and discard the remainder. Never freeze-thaw a stock solution multiple times.

  • Incorporate a Positive Control: Use a known stable compound with similar properties, if available, to ensure your experimental system itself is not causing degradation.

  • Quantify Before Use: For highly sensitive experiments, consider quantifying the concentration of your stock solution via a validated method (e.g., LC-MS with a standard curve) immediately before each experiment.

Issue: My negative control (compound in vehicle, no induced stress) shows significant degradation.

• Probable Cause: The experimental conditions themselves (e.g., buffer composition, temperature, light exposure) are promoting oxidation.

• Solution:

  • De-gas Buffers: Ensure all aqueous buffers and media are thoroughly de-gassed before adding your compound. Cell culture media, in particular, is saturated with oxygen.

  • Check for Metal Contamination: Buffers prepared with lower-grade water or salts may contain trace amounts of transition metals (Fe, Cu) that catalyze oxidation. Use high-purity water (e.g., 18.2 MΩ·cm) and analytical grade reagents. Consider adding a chelating agent like EDTA (at a concentration that does not affect your experiment, e.g., 10-100 µM) to sequester catalytic metal ions.

  • Minimize Light Exposure: Conduct your experiments in low-light conditions or use amber-colored labware (e.g., microplates) where possible.[1]

Experimental Protocols & Workflows

Workflow for Assessing Oxidative Stability

The following diagram outlines a comprehensive workflow to characterize the stability of 5-Oxomyristic acid methyl ester and quantify its degradation.

Caption: Experimental workflow for oxidative stability testing.

Protocol 1: In Vitro Oxidative Stress Induction (Fenton Reaction)

This protocol uses a Fenton-like reaction to generate hydroxyl radicals, a potent reactive oxygen species (ROS), to simulate acute oxidative stress.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 5-Oxomyristic acid methyl ester in an appropriate de-gassed solvent (e.g., DMSO or ethanol).

  • Prepare a 1 M stock of hydrogen peroxide (H₂O₂) in ultrapure water. Dilute to 10 mM working solution immediately before use.

  • Prepare a 10 mM stock of Iron (II) sulfate (FeSO₄) in ultrapure water. Prepare fresh.

  • Prepare your reaction buffer (e.g., 1X Phosphate Buffered Saline, pH 7.4), and de-gas by sparging with argon for 15-20 minutes.

• Reaction Setup (Example for 1 mL final volume):

  • In a clean glass tube, add 970 µL of de-gassed PBS.

  • Add 10 µL of the 10 mM compound stock (final concentration: 100 µM).

  • For Negative Control: Add 20 µL of ultrapure water.

  • For Oxidative Stress Condition: Add 10 µL of 10 mM FeSO₄ (final: 100 µM) followed by 10 µL of 10 mM H₂O₂ (final: 100 µM). Vortex gently.

• Incubation:

  • Incubate all tubes at a controlled temperature (e.g., 37°C) in a shaking water bath.

  • At each time point (e.g., 0, 1, 4, 8, 24 hours), remove an aliquot for analysis.

• Quenching:

  • To stop the reaction, add a potent antioxidant like BHT to a final concentration of 500 µM and immediately place the sample on ice or flash freeze in liquid nitrogen. Store at -80°C until analysis.

Protocol 2: Quantification of Degradation by LC-MS

This protocol provides a general framework for quantifying the remaining parent compound. Specific parameters must be optimized for your instrument.

• Sample Preparation:

  • Thaw your quenched samples from Protocol 1 on ice.

  • Perform a protein precipitation/liquid-liquid extraction if your matrix is complex (e.g., cell media). For simple buffer, a direct dilution may suffice. A common method is to add 3 volumes of ice-cold acetonitrile, vortex, centrifuge at >12,000 x g for 10 minutes at 4°C, and transfer the supernatant to an autosampler vial.

• LC-MS Parameters (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 60% B, ramp to 99% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • MS Detection: Use Electrospray Ionization (ESI) in positive mode. Monitor for the protonated molecule [M+H]⁺ of 5-Oxomyristic acid methyl ester.

  • Quantification: Use Selected Ion Monitoring (SIM) or MS/MS for higher specificity and sensitivity.[7][8]

• Data Analysis:

  • Integrate the peak area of the parent compound at each time point.

  • Calculate the percentage of compound remaining relative to the T=0 time point.

  • Plot % Remaining vs. Time to determine the degradation kinetics.

Protocol 3: Assessment of Oxidative Byproducts (TBARS Assay)

This colorimetric assay quantifies malondialdehyde (MDA) and other thiobarbituric acid reactive substances (TBARS) as an index of lipid peroxidation.[9][10] Commercial kits are widely available and recommended.[11]

• Principle: MDA reacts with Thiobarbituric Acid (TBA) under high temperature and acidic conditions to form a pink-colored adduct that can be measured spectrophotometrically at ~532 nm.[11]

• Standard Preparation:

  • Prepare a standard curve using the provided MDA or equivalent standard (e.g., 1,1,3,3-Tetramethoxypropane).

• Assay Procedure (General):

  • To 100 µL of your quenched sample (from Protocol 1), add 200 µL of the TBA reagent provided in the kit (typically contains TBA in an acidic solution).

  • Vortex and incubate the mixture at 95°C for 60 minutes.

  • Cool the samples on ice for 10 minutes to stop the reaction.

  • Centrifuge the samples to pellet any precipitate.

  • Transfer the clear supernatant to a 96-well plate.

• Measurement:

  • Read the absorbance at 532 nm using a microplate reader.

  • Subtract the absorbance at a non-specific wavelength (e.g., 600 nm) to correct for background turbidity.[11]

• Calculation:

  • Calculate the concentration of MDA in your samples by comparing their absorbance values to the standard curve.

Visualizing the Oxidation Process

The following diagram illustrates the conceptual pathway of lipid peroxidation, which is analogous to the expected degradation of 5-Oxomyristic acid methyl ester.

Caption: Conceptual pathway of lipid radical chain reactions.

By utilizing these FAQs, troubleshooting guides, and detailed protocols, researchers can confidently design experiments, minimize compound degradation, and generate reliable data when working with 5-Oxomyristic acid methyl ester.

References

• AGQM. (2022). Setting the oxidation stability of FAME safely. [Online] Available at: [Link]

• Yunus, R., et al. (2004). Oxidative stability and storage behavior of fatty acid methyl esters derived from palm oil. ResearchGate. [Online] Available at: [Link]

• Yanowitz, J., et al. (2010). Oxidative Stability of Algae Derived Methyl Esters. J. Eng. Gas Turbines Power. [Online] Available at: [Link]

• Grotto, D., et al. (2007). Lipid peroxidation and the thiobarbituric acid assay: standardization of the assay when using saturated and unsaturated fatty acids. SciSpace. [Online] Available at: [Link]

• Grotto, D., et al. (2007). Lipid Peroxidation and the Thiobarbituric Acid Assay: Standardization of the Assay When Using Saturated and Unsaturated Fatty Acids. ResearchGate. [Online] Available at: [Link]

• Antibodies.com. Lipid Peroxidation Assay Kit (A319696). [Online] Available at: [Link]

• Aalizadeh, R., et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PMC. [Online] Available at: [Link]

• LECO Corporation. Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS. [Online] Available at: [Link]

• Brown, P. M., & Ziboh, V. A. (1991). Metabolism of topically applied fatty acid methyl esters in BALB/C mouse epidermis. Journal of Investigative Dermatology. [Online] Available at: [Link]

• Aalizadeh, R., et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. Semantic Scholar. [Online] Available at: [Link]

• Avinash, A., et al. (2014). Oxidation stability of Methyl Esters. ResearchGate. [Online] Available at: [Link]

• Can, A. & Ünlü, A. E. (2023). Can We Find an Optimal Fatty Acid Composition of Biodiesel in Order to Improve Oxidation Stability?. MDPI. [Online] Available at: [Link]

• Prakoso, T., et al. (2012). Characteristics of Oxidative Storage Stability of Canola Fatty Acid Methyl Ester Stabilised with Antioxidants. Journal of Engineering and Technological Sciences. [Online] Available at: [Link]

Sources

• 1. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]
• 2. Setting the oxidation stability of FAME safely :: AGQM [agqm-biodiesel.com]
• 3. mdpi.com [mdpi.com]
• 4. metrohm.com [metrohm.com]
• 5. researchgate.net [researchgate.net]
• 6. Characteristics of Oxidative Storage Stability of Canola Fatty Acid Methyl Ester Stabilised with Antioxidants | Journal of Engineering and Technological Sciences [journals.itb.ac.id]
• 7. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Lipid Peroxidation Assay Kit (A319696) | Antibodies.com [antibodies.com]

Reference Data & Comparative Studies

Reproducibility of Synthesis Methods for 5-Oxomyristic Acid Methyl Ester

The following guide is structured as a high-level technical comparison for application scientists and process chemists. It prioritizes experimental logic, reproducibility, and mechanistic insight over generic procedural lists.

Content Type: Publish Comparison Guide Target Molecule: Methyl 5-oxotetradecanoate (C15H28O3) Primary Application: Lipid metabolism standards, pheromone synthesis intermediates, metabolic probes.

Executive Summary & Methodological Landscape

The synthesis of 5-oxomyristic acid methyl ester (Methyl 5-oxotetradecanoate) presents a specific regiochemical challenge: introducing a ketone functionality at the

-position (C5) of a saturated C14 fatty acid chain. Unlike terminal functionalizations, the C5 position requires assembling distinct C5 and C9 fragments or selectively oxidizing a pre-existing scaffold.

This guide compares the three most reproducible synthetic pathways, evaluated against the "Golden Triangle" of synthesis: Scalability , Atom Economy , and Purity .

Metric	Method A: Glutaric Anhydride Opening	Method B: Lactone Oxidation	Method C: Organozinc Coupling
Primary Mechanism	Nucleophilic Acyl Substitution (Grignard)	Oxidative Dehydrogenation	Pd-Catalyzed Negishi Coupling
Starting Materials	Glutaric Anhydride + Nonyl-MgBr	-Tetradecalactone	Methyl 4-chloro-4-oxobutyrate
Step Count	2 (Addition Esterification)	2 (Methanolysis Oxidation)	1 (Convergent Coupling)
Overall Yield	55 - 65%	70 - 85%	60 - 75%
Scalability	High (Kg scale feasible)	Medium (Reagent cost)	Low (Catalyst cost)
Reproducibility	Moderate (Temp control critical)	High (Thermodynamically favored)	High (Strict anhydrous needed)
Key Impurity	Tertiary alcohol (Double addition)	Over-oxidation byproducts	Homocoupling dimers

Deep Dive: Method A – The "Classic" Glutaric Anhydride Route

Best for: Large-scale preparation where reagent cost is the primary constraint.

The Logic

This method relies on the desymmetrization of glutaric anhydride (C5) using a nonylmagnesium bromide (C9) nucleophile. The reaction produces 5-oxotetradecanoic acid, which is subsequently methylated.

Critical Control Point: The reaction must stop at the ketone. Grignard reagents are highly reactive and will readily attack the newly formed ketone to produce a tertiary alcohol.[1]

• Solution: Use a Lewis acid additive or conduct the reaction at cryogenic temperatures (-78°C) to stabilize the tetrahedral intermediate until quench. Alternatively, transmetallate to an Organocadmium or Organozinc reagent (less reactive toward ketones).

Protocol (Self-Validating System)

Step 1: Grignard Addition

• Setup: Flame-dried 3-neck flask, N2 atmosphere.

• Reagent: Dissolve Glutaric Anhydride (1.0 equiv) in dry THF. Cool to -78°C .

• Addition: Add Nonylmagnesium bromide (1.05 equiv) dropwise over 60 mins. Validation: Monitor internal temp; exotherm > -70°C risks double addition.

• Quench: Pour into cold 1M HCl. The acid product precipitates or is extracted with EtOAc.[2]

Step 2: Methylation (Fischer Esterification)

• Dissolve the crude 5-oxotetradecanoic acid in MeOH.

• Add catalytic

  (1 mol%) or Acetyl Chloride (5 vol%).

• Reflux for 2 hours. Validation: TLC should show disappearance of the polar acid spot and appearance of the non-polar ester.

Why It Fails (Troubleshooting)

• Low Yield: Usually due to the formation of the tertiary alcohol (14-butyl-14-hydroxytricosanoic acid derivative). Fix: Switch to Nonylzinc bromide (Reformatsky-like) which is chemoselective for anhydrides over ketones.

• Moisture: Glutaric anhydride hydrolyzes to glutaric acid in wet solvents, quenching the Grignard.

Deep Dive: Method B – The Lactone Oxidation Route

Best for: High-purity standards and laboratory-scale synthesis (mg to g).

The Logic

-Tetradecalactone is a commercially available flavor compound (or easily made via Baeyer-Villiger oxidation of 2-nonylcyclopentanone). This method opens the lactone ring with methanol to form the 5-hydroxy ester, followed by oxidation to the ketone. This route avoids the "double addition" problem entirely.

Protocol

Step 1: Methanolysis

• Dissolve

  -tetradecalactone in MeOH containing (cat.).

• Stir at RT for 12h. Mechanism: Acid-catalyzed transesterification opens the lactone to Methyl 5-hydroxytetradecanoate.

Step 2: Oxidation (NBS Variant) Ref: WO2024084096A1

• Reagent: N-Bromosuccinimide (NBS) (3.0 equiv).

• Solvent: Acetone/Water or EtOAc/Water.

• Reaction: Reflux for 1h. NBS selectively oxidizes the secondary alcohol to the ketone.

• Workup: Quench with Sodium Thiosulfate (removes orange bromine color). Extract with Hexane.[3]

Visualization of Method B

Caption: Stepwise conversion of δ-tetradecalactone to the 5-oxo methyl ester via methanolysis and oxidative dehydrogenation.

Deep Dive: Method C – The Negishi Coupling (Convergent)

Best for: Modular synthesis of analogs (e.g., varying the chain length).

The Logic

This method uses Transition Metal Catalysis to couple a "left-hand" fragment (ester-acid chloride) with a "right-hand" fragment (alkyl zinc).

• Electrophile: Methyl 4-chloro-4-oxobutyrate (Glutaric acid monomethyl ester chloride).

• Nucleophile: Nonylzinc bromide (prepared from nonyl bromide + Zn).

• Catalyst:

  or .

Protocol

• Zinc Reagent Prep: Activate Zn dust with 1,2-dibromoethane in THF. Add Nonyl Bromide. Heat to 60°C to form Nonyl-ZnBr.

• Coupling: In a separate flask, mix Methyl 4-chloro-4-oxobutyrate and Pd catalyst (2 mol%) in dry THF.

• Addition: Cannulate the Nonyl-ZnBr solution into the electrophile solution at 0°C.

• Outcome: The organozinc reagent is soft enough to react with the acid chloride but too unreactive to attack the resulting ketone or the methyl ester, ensuring high chemoselectivity.

Reproducibility & Stability Analysis

Why Syntheses Fail

• Moisture Sensitivity (Method A & C): The organometallic reagents (Grignard/Zinc) are instantly quenched by water. Indicator: If the reaction mixture turns white/cloudy immediately upon addition, moisture is present.

• Ester Hydrolysis: During the workup of the keto-ester, avoid strong bases (NaOH/KOH). The 5-oxo group makes the ester slightly more susceptible to hydrolysis or decarboxylation (though less than beta-keto esters). Use buffered washes (

  ).

• Purification: The 5-oxo ester is an oil. Crystallization is rarely effective. Vacuum Distillation is the preferred purification method (bp ~160-170°C at 0.5 mmHg), but requires high vacuum to prevent thermal decomposition. Column chromatography (Hexane:EtOAc 9:1) is standard for smaller scales.

Analytical Validation Standards

• 1H NMR (CDCl3): Look for the diagnostic triplet at ~2.45 ppm (4H, m,

  ) corresponding to the methylene groups flanking the ketone. The methyl ester singlet appears at 3.66 ppm .

• IR Spectroscopy: Distinct bands for Ester C=O (1740

  ) and Ketone C=O (1715 ).

References

• Patent: L. Popplewell, et al. "Photosensitive diazirine-conjugated phospholipids and uses thereof." WO2024084096A1, 2024 . (Describes the synthesis of 5-oxotetradecanoic acid via NBS oxidation).

• Methodology: J. Cason. "The Use of Organocadmium Reagents for the Preparation of Ketones." Chemical Reviews, 1947.

• General FAME Prep: W.W. Christie. "Preparation of ester derivatives of fatty acids for chromatographic analysis." AOCS Lipid Library, 2019 .

• Negishi Coupling: E. Negishi. "Palladium- or Nickel-Catalyzed Cross Coupling. A New Selective Method for Carbon-Carbon Bond Formation." Accounts of Chemical Research, 1982.

Sources

• 1. youtube.com [youtube.com]
• 2. WO2024084096A1 - Photosensitive diazirine-conjugated phospholipids and uses thereof - Google Patents [patents.google.com]
• 3. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]